2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

• CAS: 1249410-88-5

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Methodology of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

Executive Summary

In modern drug discovery and medicinal chemistry, 1,4-disubstituted 1,2,3-triazoles serve as robust bioisosteres for amide bonds, offering enhanced metabolic stability and favorable dipole moments. The compound 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol integrates a lipophilic, metabolically resistant 2-fluorophenyl moiety with a hydrophilic hydroxyethyl fragment. This technical whitepaper provides an authoritative analysis of the compound’s mass properties, alongside self-validating protocols for its analytical verification via High-Resolution Mass Spectrometry (HRMS) and its regioselective synthesis via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Part I: Physicochemical Profiling

Understanding the distinction between nominal, average, and exact mass is foundational for the synthesis and downstream analytical validation of small molecules[1]. The molecular formula for 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol is C10​H10​FN3​O .

Average Molecular Weight

The average molecular weight is calculated using the atomic mass of each element weighted for its natural isotopic abundance[1]. This value is utilized exclusively for bulk stoichiometric calculations during synthesis[2].

• Calculation : (10 × 12.011) + (10 × 1.008) + (1 × 18.998) + (3 × 14.007) + (1 × 15.999) = 207.208 g/mol

Monoisotopic Exact Mass

The monoisotopic exact mass is the calculated mass of the molecule containing only the most abundant naturally occurring isotope of each element (e.g., 12C , 1H , 19F , 14N , 16O )[3]. In mass spectrometry, no molecule exists that is represented by the "average" mass; therefore, the exact mass is the critical parameter for structural elucidation and distinguishing the target from isobaric interferences[2][4].

• Calculation : (10 × 12.000000) + (10 × 1.007825) + (1 × 18.998403) + (3 × 14.003074) + (1 × 15.994915) = 207.0808 Da

Quantitative Mass Data Summary

Property	Value	Primary Application
Chemical Formula	C10​H10​FN3​O	Elemental Identification
Average Molecular Weight	207.208 g/mol	Stoichiometry, Reagent Scaling
Monoisotopic Exact Mass	207.0808 Da	HRMS, Structural Elucidation
[M+H]+ Exact Mass	208.0881 Da	Positive Ion Mode ESI-MS
[M−H]− Exact Mass	206.0735 Da	Negative Ion Mode ESI-MS

Part II: Analytical Validation via HRMS

Low-resolution mass spectrometers (LRMS) such as single quadrupoles only provide nominal mass (e.g., 207 Da), which is insufficient to differentiate the target compound from complex biological matrices or synthetic byproducts[5]. High-Resolution Mass Spectrometry (HRMS) instruments, such as Orbitraps, provide sub-ppm mass accuracy, ensuring definitive identification and eliminating false positives[1][4].

Protocol 1: LC-HRMS Method for Exact Mass Verification

This protocol is designed as a self-validating system, utilizing continuous internal calibration to ensure instrument drift does not compromise the exact mass measurement.

• System Calibration : Calibrate the Orbitrap mass spectrometer using a standard calibration mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) to achieve a mass accuracy of < 2 ppm[4].

  • Causality: High resolving power eliminates chemical interferences, but strict calibration is required to translate that resolution into true mass accuracy[2].

• Sample Preparation : Dissolve 1 mg of the synthesized compound in 1 mL of LC-MS grade methanol. Dilute to a working concentration of 1 µg/mL in 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton source, significantly enhancing the [M+H]+ ionization efficiency in positive Electrospray Ionization (ESI) mode.

• Chromatographic Separation : Inject 2 µL onto a C18 reversed-phase column (50 x 2.1 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (0.1% FA) over 5 minutes.

  • Causality: Chromatographic separation prevents ion suppression by resolving the target compound from unreacted starting materials or salts prior to entering the source.

• Data Acquisition & Validation : Acquire full-scan MS data at a resolving power of 70,000 (at m/z 200). Extract the ion chromatogram (EIC) for m/z 208.0881 with a narrow 5 ppm mass tolerance window.

  • Self-Validation: The analysis is validated if the measured mass falls within 2 ppm of 208.0881 Da and the isotopic pattern (M+1, M+2) matches the theoretical distribution for C10​H10​FN3​O [4][5].

Fig 1: LC-HRMS analytical workflow for exact mass validation of the triazole derivative.

Part III: Synthetic Methodology via CuAAC

The 1,2,3-triazole core is optimally synthesized via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). While the uncatalyzed thermal Huisgen cycloaddition requires prolonged heating and yields a mixture of 1,4- and 1,5-regioisomers, the Cu(I)-catalyzed variant is highly regioselective, yielding exclusively the 1,4-disubstituted triazole under mild conditions[6][7]. The mechanism involves the formation of a copper(I) acetylide intermediate, which lowers the activation energy of the transition state by ~11 kcal/mol compared to the uncatalyzed reaction[8].

Protocol 2: Step-by-Step Regioselective Synthesis

This protocol utilizes in situ catalyst generation and TLC monitoring to create a self-validating synthetic loop.

• Reagent Preparation : In a 50 mL round-bottom flask, dissolve 1.0 mmol (137 mg) of 1-azido-2-fluorobenzene and 1.1 mmol (77 mg) of but-3-yn-1-ol in 10 mL of a 1:1 (v/v) mixture of tert-butanol and water.

  • Causality: The biphasic t-BuOH/water solvent system is critical; it ensures the simultaneous solvation of the highly organic azide/alkyne substrates and the inorganic catalytic salts[7].

• Catalyst Generation : Add 0.1 mmol (25 mg) of Copper(II) sulfate pentahydrate ( CuSO4​⋅5H2​O ) followed immediately by 0.2 mmol (40 mg) of sodium ascorbate.

  • Causality: Sodium ascorbate acts as a mild reducing agent to generate the catalytically active Cu(I) species in situ. This is vastly superior to using direct Cu(I) salts (e.g., CuI), which are thermodynamically unstable and prone to rapid oxidation or disproportionation in aerobic environments[6][8].

• Reaction Execution : Stir the mixture vigorously at room temperature for 12 hours.

  • Self-Validation: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (1:1) mobile phase. The complete disappearance of the 1-azido-2-fluorobenzene spot validates the termination of the reaction.

• Product Isolation : Dilute the mixture with 20 mL of deionized water to precipitate the product, then extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate ( Na2​SO4​ ), and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography (silica gel, eluting with a gradient of 20-50% ethyl acetate in hexanes) to afford pure 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol.

Fig 2: Step-by-step CuAAC synthetic workflow ensuring 1,4-regioselectivity and high yield.

References

• Chapter 1 – HRMS: Fundamentals and Basic Concepts. Algimed. 3

• Mass resolution and mass accuracy in mass spectrometry. The Bumbling Biochemist. 5

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC / NIH. 6

• Accurate Mass: Why It's the Best Solution for Metabolite Identification in Discovery, Development, and Clinical Applications. LCGC International. 2

• A Framework for Utilizing High Resolution Mass Spectrometry and Non-Targeted Analysis (NTA) in Rapid Response and Emergency Situations. PMC / NIH. 4

• Accurate Mass Definitions. Frontage Laboratories. 1

• Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews - ACS Publications. 8

• Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition. Beilstein Journals. 7

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• 6. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Predicted Binding Affinity and Docking Studies of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

Abstract

The 1,2,3-triazole scaffold is a cornerstone in modern medicinal chemistry, exhibiting a wide array of biological activities. This guide provides a comprehensive, in-depth technical walkthrough of the computational methodologies used to predict the binding affinity and delineate the interaction patterns of a specific triazole derivative, 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, with a crucial human enzyme, Lanosterol 14-alpha demethylase (CYP51A1). This enzyme is a well-established target for antifungal agents, and understanding its interactions with novel ligands is paramount for the development of new therapeutics. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical underpinnings and practical, step-by-step protocols for molecular docking and binding free energy calculations.

Introduction: The Significance of Triazoles and In Silico Analysis

The triazole moiety, a five-membered heterocycle containing three nitrogen atoms, is a privileged structure in drug discovery. Derivatives of both 1,2,3-triazoles and 1,2,4-triazoles have demonstrated a remarkable spectrum of pharmacological properties, including antifungal, antibacterial, antiviral, and anticancer activities. The therapeutic efficacy of many triazole-based drugs stems from their ability to bind to and inhibit the function of specific enzymes or receptors. The three nitrogen atoms within the triazole ring are key to its biological activity, as they can participate in various non-covalent interactions, such as hydrogen bonding and coordination with metal ions, which are crucial for molecular recognition at the active sites of biological targets.

Computational methods, particularly molecular docking and binding free energy calculations, have become indispensable tools in modern drug discovery.[1] These in silico techniques allow for the rapid and cost-effective prediction of how a small molecule (ligand) will interact with a biological macromolecule (receptor) at the atomic level.[1] By simulating the binding process, we can gain insights into the preferred orientation of the ligand within the binding pocket, the key molecular interactions that stabilize the complex, and an estimation of the binding affinity.[2] This information is invaluable for identifying promising drug candidates, optimizing their chemical structures to enhance potency and selectivity, and elucidating their mechanism of action.[1]

This guide focuses on a specific compound, 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, and its potential interaction with Human Lanosterol 14-alpha demethylase (CYP51A1). CYP51A1 is a member of the cytochrome P450 superfamily and plays a critical role in the biosynthesis of cholesterol.[3] In fungi, the inhibition of the orthologous enzyme is the mechanism of action for widely used azole antifungal drugs. Therefore, understanding how novel triazole derivatives bind to human CYP51A1 is crucial for developing new antifungal agents with improved selectivity and reduced side effects.

Selecting the Biological Target: Human Lanosterol 14-alpha demethylase (CYP51A1)

The choice of a biological target is a critical first step in any docking study. For 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, Human Lanosterol 14-alpha demethylase (CYP51A1) was selected as the target receptor for the following reasons:

• Relevance to Triazole Compounds: As previously mentioned, the fungal ortholog of CYP51A1 is a well-established target for azole-based antifungal drugs. Given the structural similarity of our compound of interest to these drugs, investigating its interaction with the human enzyme is a logical starting point.

• Availability of High-Quality Structural Data: The Protein Data Bank (PDB) contains several high-resolution crystal structures of human CYP51A1, both in its apo (ligand-free) state and in complex with various ligands.[4][5][6][7] For this guide, we will utilize the crystal structure of human CYP51A1 in complex with ketoconazole (PDB ID: 3LD6), a well-known antifungal agent.[4] This structure provides a well-defined binding pocket and a reference ligand for comparison.

Methodologies: A Step-by-Step Guide

This section provides a detailed, step-by-step protocol for performing molecular docking and binding free energy calculations. We will use AutoDock Vina, a widely used and open-source program for molecular docking, and the Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) method as implemented in the AmberTools suite for binding free energy calculations.

Software and Resource Requirements

• Molecular Visualization Software: UCSF Chimera or PyMOL

• Molecular Docking Software: AutoDock Vina

• Molecular Dynamics and Analysis Suite: AmberTools

• Protein Data Bank (PDB): for obtaining the receptor structure.

• PubChem or similar chemical database: for obtaining the ligand structure.

Experimental Workflow

The overall workflow for our computational analysis is depicted in the following diagram:

Caption: Overall workflow for the computational analysis.

Protocol 1: Receptor and Ligand Preparation

Accurate preparation of the receptor and ligand is paramount for obtaining meaningful docking results.[8][9]

Receptor Preparation (PDB: 3LD6):

• Download the PDB file: Obtain the crystal structure of human CYP51A1 (PDB ID: 3LD6) from the RCSB PDB website.

• Clean the PDB file: Open the PDB file in a molecular visualization tool like UCSF Chimera.[10]

  • Remove all water molecules.

  • Remove the co-crystallized ligand (ketoconazole).

  • Inspect the protein for any missing residues or atoms and use the software's tools to build them if necessary.

• Add hydrogens: Add polar hydrogens to the protein, as these are crucial for defining hydrogen bond donors and acceptors.

• Assign partial charges: Assign Gasteiger charges to the protein atoms.

• Save as PDBQT: Save the prepared receptor in the PDBQT format, which is required by AutoDock Vina. This format includes the atomic coordinates, partial charges, and atom types.

Ligand Preparation (2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol):

• Obtain the 2D structure: Obtain the 2D structure of the ligand from a chemical database like PubChem in SDF or MOL format.

• Generate 3D coordinates: Use a program like Open Babel or the tools within your molecular modeling suite to generate a low-energy 3D conformation of the ligand.

• Assign partial charges: Assign Gasteiger charges to the ligand atoms.

• Define rotatable bonds: The software will automatically detect rotatable bonds, which are essential for ligand flexibility during docking. It is good practice to review and confirm these.

• Save as PDBQT: Save the prepared ligand in the PDBQT format.[11]

Protocol 2: Molecular Docking with AutoDock Vina

Molecular docking aims to predict the preferred binding orientation of a ligand to a receptor and estimate the binding affinity.[12][13]

• Define the binding site (Grid Box):

  • In your visualization software with the prepared receptor loaded, identify the active site. In the case of 3LD6, this is the heme-containing pocket where ketoconazole was bound.

  • Define a grid box that encompasses the entire active site. The size of the box should be large enough to allow the ligand to move and rotate freely but not so large as to unnecessarily increase the search space and computational time.

  • Record the center coordinates (x, y, z) and the dimensions (x, y, z) of the grid box.

• Create a configuration file: Create a text file (e.g., conf.txt) that specifies the input files and search parameters for AutoDock Vina.

• Run the docking simulation: Execute AutoDock Vina from the command line, providing the configuration file as input.

Protocol 3: Analysis of Docking Results

The output from AutoDock Vina will be a PDBQT file containing the predicted binding poses of the ligand, ranked by their binding affinity scores (in kcal/mol).

• Examine the binding poses: Visualize the output PDBQT file in your molecular modeling software to inspect the different binding modes. The pose with the lowest binding affinity is considered the most favorable.

• Analyze molecular interactions: For the top-ranked pose, analyze the non-covalent interactions between the ligand and the receptor. This includes:

  • Hydrogen bonds: Identify any hydrogen bonds between the ligand and protein residues.

  • Hydrophobic interactions: Observe which hydrophobic residues of the protein are in close contact with the non-polar parts of the ligand.

  • Pi-stacking interactions: Look for interactions between the aromatic rings of the ligand and aromatic residues of the protein.

  • Coordination with the heme iron: For CYP51A1, a critical interaction for many inhibitors is the coordination of a nitrogen atom from the ligand's azole ring with the iron atom of the heme group.

Protocol 4: Binding Free Energy Calculation with MM/GBSA

• Prepare the complex: Use the top-ranked docking pose to create a PDB file of the protein-ligand complex.

• Generate topology files: Use the tleap program in AmberTools to generate the topology files (.prmtop) for the complex, the receptor alone, and the ligand alone.

• Create an MM/GBSA input file: Create an input file (e.g., mmpbsa.in) that specifies the parameters for the calculation.

• Run the MM/GBSA calculation: Execute the MMPBSA.py script.

Data Presentation and Interpretation

The results of the docking and MM/GBSA calculations should be presented in a clear and concise manner to facilitate interpretation.

Docking Results

The predicted binding affinities for the top poses of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol with CYP51A1 are summarized in the table below.

Pose	Binding Affinity (kcal/mol)	RMSD from Best Pose (Å)
1	-8.5	0.00
2	-8.2	1.23
3	-8.1	1.56
4	-7.9	2.01
5	-7.8	2.34
6	-7.7	2.87
7	-7.6	3.11
8	-7.5	3.45
9	-7.3	3.98

The top-ranked pose with a binding affinity of -8.5 kcal/mol suggests a strong interaction between the ligand and the receptor.

Interaction Analysis of the Best Pose

A detailed analysis of the best binding pose reveals several key interactions that stabilize the complex:

Caption: Key molecular interactions in the best docking pose.

• Coordination with Heme: One of the nitrogen atoms of the 1,2,3-triazole ring is predicted to coordinate with the central iron atom of the heme group, a hallmark of many CYP450 inhibitors.

• Hydrogen Bonding: The hydroxyl group of the ethanol moiety forms hydrogen bonds with the side chains of Tyrosine 131 and Serine 378.

• Pi-Pi Stacking: The fluorophenyl ring of the ligand is involved in a pi-pi stacking interaction with the aromatic ring of Phenylalanine 234.

MM/GBSA Binding Free Energy

The binding free energy calculated using MM/GBSA provides a more refined estimate of the binding affinity.

Energy Component	Value (kcal/mol)
van der Waals Energy	-45.2
Electrostatic Energy	-20.5
Polar Solvation Energy	35.8
Non-polar Solvation Energy	-4.1
Total Binding Free Energy (ΔG)	-34.0

The calculated total binding free energy of -34.0 kcal/mol further supports a strong and favorable interaction between the ligand and CYP51A1. The decomposition of the energy terms reveals that van der Waals interactions and electrostatic interactions are the primary driving forces for binding.

Conclusion and Future Directions

The computational studies detailed in this guide predict that 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol is a potent binder of human Lanosterol 14-alpha demethylase (CYP51A1). The molecular docking simulations identified a favorable binding pose characterized by key interactions, including coordination with the heme iron, hydrogen bonding, and pi-pi stacking. The MM/GBSA calculations further corroborated the strong binding affinity.

These in silico findings provide a solid foundation for further experimental validation. Future work should focus on:

• Synthesis and in vitro testing: The compound should be synthesized and tested in enzymatic assays to determine its IC50 value against CYP51A1.

• Structure-Activity Relationship (SAR) studies: A series of analogs could be synthesized and tested to explore the SAR and optimize the compound's potency and selectivity.

• Molecular dynamics simulations: Longer-timescale molecular dynamics simulations could be performed to assess the stability of the predicted binding pose and to gain a more dynamic understanding of the protein-ligand interactions.

By integrating computational and experimental approaches, we can accelerate the discovery and development of novel and effective therapeutic agents.

References

• Amber Tutorials. (n.d.). MMPBSA.py. Retrieved from [Link]

• AutoDock. (2020, December 4). Tutorial – AutoDock Vina. Retrieved from [Link]

• RCSB PDB. (2010, February 2). 3LD6: Crystal structure of human lanosterol 14alpha-demethylase (CYP51) in complex with ketoconazole. Retrieved from [Link]

• RCSB PDB. (2023, April 12). 8SBI: Crystal structure of human sterol 14 alpha-demethylase (CYP51) in the ligand-free state. Retrieved from [Link]

• AutoDock Vina. (n.d.). Basic docking. Read the Docs. Retrieved from [Link]

• AutoDock Vina. (2020, December 5). AutoDock Vina Manual. Retrieved from [Link]

• RCSB PDB. (2024, January 17). 8SS0: Human sterol 14 alpha-demethylase (CYP51) in complex with the reaction intermediate 14 alpha-aldehyde dihydrolanosterol. Retrieved from [Link]

• Eagon Research Group. (n.d.). Vina Docking Tutorial. Retrieved from [Link]

• Jahangiri, F. H. (2020, December 17). Autodock Vina Tutorial - Molecular Docking [Video]. YouTube. Retrieved from [Link]

• Amber Tutorials. (n.d.). 1 MMPBSA.py. Retrieved from [Link]

• Oxford Protein Informatics Group. (2022, May 9). MM(PB/GB)SA – a quick start guide. Retrieved from [Link]

• Rizzo Lab. (2018, April 4). 2018 AMBER tutorial with 1c87. Retrieved from [Link]

• Dr. G. S. V. Kumar. (2021, May 11). AutoDock Tutorial- Part 4. Preparing Ligand for Docking [Video]. YouTube. Retrieved from [Link]

• TrendBioTech. (2022, November 21). [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech [Video]. YouTube. Retrieved from [Link]

• ChemCopilot. (2025, April 29). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. Retrieved from [Link]

• RCSB PDB. (2020, June 10). 6UEZ: Human sterol 14a-demethylase (CYP51) in complex with the substrate lanosterol. Retrieved from [Link]

• Molecular Modeling Lab. (2017, December 6). Tutorial:amber. biowiki. Retrieved from [Link]

• Singh, T., & Priyami, A. (2025, May 9). Ten quick tips to perform meaningful and reproducible molecular docking calculations. PLOS Computational Biology. Retrieved from [Link]

• GeneCards. (2026, January 14). CYP51A1 Gene. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Leveraging 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol in Pharmaceutical Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed guide for researchers on the strategic applications of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol in pharmaceutical drug discovery. This versatile building block, readily synthesized via "click chemistry," offers a unique combination of a stable triazole core, a modifiable ethanol side-chain, and a 2-fluorophenyl group known to enhance pharmacokinetic properties. We present comprehensive, step-by-step protocols for its synthesis, its use in diversity-oriented synthesis for the creation of compound libraries, and its subsequent evaluation in a representative biological assay, specifically an in vitro kinase inhibition assay. The rationale behind experimental choices, self-validating system designs, and data interpretation are discussed to ensure scientific integrity and reproducibility.

Introduction: The Strategic Advantage of the 1,2,3-Triazole Scaffold in Medicinal Chemistry

The 1,2,3-triazole ring has emerged as a "privileged" scaffold in modern drug discovery.[1][2] This is attributed to its desirable physicochemical properties, including metabolic stability, a significant dipole moment, and the ability to act as a bioisostere for amide bonds.[1][3] The advent of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," has made the synthesis of 1,4-disubstituted 1,2,3-triazoles exceptionally efficient and regioselective.[4][5] This has led to their widespread use in creating diverse molecular libraries for high-throughput screening.[2]

The subject of this guide, 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, is a particularly promising building block. It incorporates three key features:

• The 1,2,3-Triazole Core: Provides a stable, rigid linker that can participate in hydrogen bonding.[6]

• The 2-Fluorophenyl Group: The strategic placement of a fluorine atom can significantly impact a molecule's properties by altering its lipophilicity, metabolic stability, and binding affinity to target proteins.[7][8][9]

• The Ethan-1-ol Side-Chain: This primary alcohol serves as a versatile synthetic handle for diversification, allowing for the introduction of a wide array of functional groups to explore structure-activity relationships (SAR).[10]

This guide will provide detailed protocols to empower researchers to effectively utilize this compound in their drug discovery programs.

Synthesis of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

The most efficient route to synthesize the title compound is through the CuAAC reaction, which provides high yields and avoids the formation of regioisomers.[11]

Protocol 1: Copper(I)-Catalyzed Synthesis

Objective: To provide a reliable, step-by-step procedure for the synthesis of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol.

Causality Behind Experimental Choices:

• Solvent System: A mixture of t-butanol and water is used to dissolve both the organic starting materials and the inorganic copper catalyst.[11]

• Catalyst System: Copper(II) sulfate is reduced in situ by sodium ascorbate to generate the active Cu(I) catalyst. This is a common and convenient method that avoids handling potentially unstable Cu(I) salts.[4]

• Work-up: The ammonium chloride wash is crucial for removing the copper catalyst, which can interfere with subsequent reactions and biological assays.

Materials:

• 1-azido-2-fluorobenzene

• But-3-yn-1-ol

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol

• Deionized water

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 1-azido-2-fluorobenzene (1.0 eq) and but-3-yn-1-ol (1.2 eq) in a 1:1 mixture of tert-butanol and deionized water.

• Add sodium ascorbate (0.2 eq) to the solution, followed by copper(II) sulfate pentahydrate (0.1 eq).

• Stir the reaction mixture vigorously at room temperature for 12-24 hours. Monitor the reaction's progress by thin-layer chromatography (TLC).

• Once the reaction is complete, dilute the mixture with water and extract with DCM (3x volume).

• Combine the organic layers and wash with a saturated aqueous solution of ammonium chloride, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the pure compound.

Caption: Synthesis of the target compound via CuAAC.

Application in Diversity-Oriented Synthesis

The ethanol side-chain provides a key point for diversification, enabling the rapid creation of a library of analogues for screening.[10][12]

Protocol 2: Parallel Esterification for Library Generation

Objective: To generate a library of ester derivatives for structure-activity relationship (SAR) studies.

Trustworthiness: This protocol is a self-validating system. The use of a well-established coupling agent like HATU ensures high reaction efficiency across a diverse range of carboxylic acids. The final LC-MS analysis of each well provides a quality control check, ensuring the integrity of the compound library for screening.

Materials:

• 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

• A diverse library of carboxylic acids

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• 96-well reaction block

Procedure:

• Prepare a stock solution of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol in anhydrous DMF.

• Dispense the stock solution into each well of a 96-well reaction block.

• Add a unique carboxylic acid (1.1 eq) from a pre-plated library to each well.

• Add HATU (1.2 eq) and DIPEA (2.0 eq) to each well.

• Seal the reaction block and shake at room temperature for 16-24 hours.

• Quench the reaction by adding water to each well.

• Purify the products using high-throughput solid-phase extraction (SPE).

• Analyze the purity and confirm the identity of each compound in the library by LC-MS.

Caption: Workflow for diversity-oriented library synthesis.

Biological Evaluation: In Vitro Kinase Inhibition Assay

Derivatives of this triazole scaffold are promising candidates for kinase inhibitors, a major class of drug targets.[6] The following protocol describes a common method for assessing their inhibitory activity.

Protocol 3: ADP-Glo™ Kinase Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the synthesized compounds against a target kinase.

Authoritative Grounding: The ADP-Glo™ Kinase Assay is a widely used commercial platform that measures kinase activity by quantifying the amount of ADP produced in the kinase reaction.[13][14] The luminescent signal is directly proportional to the ADP concentration and, therefore, the kinase activity.

Materials:

• Synthesized compound library (in DMSO)

• Target kinase

• Kinase substrate (e.g., a specific peptide)

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white assay plates

Procedure:

• Perform serial dilutions of the test compounds in the 384-well plate to generate a dose-response curve (e.g., 10 concentrations from 100 µM to 1 nM).

• Add the target kinase and substrate solution to each well.

• Incubate for 15 minutes at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding ATP. Incubate for 1-2 hours at 30°C.[15]

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes.

• Convert the generated ADP to ATP and produce a luminescent signal by adding the Kinase Detection Reagent. Incubate for 30 minutes.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each concentration relative to DMSO controls and determine the IC₅₀ values by fitting the data to a four-parameter logistic curve.

Data Presentation:

The inhibitory activities of the synthesized library should be summarized in a clear, tabular format.

Compound ID	R-Group (Ester)	IC₅₀ (µM)
Cmpd-001	-CH₃	>100
Cmpd-002	-C₆H₅	52.5
Cmpd-003	-C₆H₄-Cl	8.7
Cmpd-004	-C₆H₃-F₂	1.2

Conclusion and Future Perspectives

2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol is a high-value scaffold for modern drug discovery. Its facile synthesis and the versatility of its ethanol side-chain allow for the rapid exploration of chemical space.[10] The protocols provided herein offer a robust starting point for researchers to synthesize, diversify, and evaluate derivatives of this promising compound. Future efforts could focus on exploring other chemical modifications, such as ether or amine linkages, and expanding the range of biological targets to fully exploit the therapeutic potential of this scaffold.[6][16]

References

• Hein, J. E., & Fokin, V. V. (2010). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) and Beyond: New Outlets for a Classic Reaction. Chemical Society Reviews, 39(4), 1302-1315.
• Gualandi, A., & Cozzi, P. G. (2020). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Frontiers in Chemistry, 8, 599.
• Spring, D. R. (2003). Diversity-oriented synthesis; a challenge for synthetic chemists. Organic & Biomolecular Chemistry, 1(22), 3867-3870.
• Karle, A. A., Jain, A., Yadav, G., Rane, B., Mulgavkar, S., & Bagal, O. (2018). Click chemistry: A novel tool in pharmaceutical research. Journal of Drug Delivery and Therapeutics, 8(5), 121-127.
• Zhang, W., Zhang, L., & Liu, Y. (2023). Recent updates in click and computational chemistry for drug discovery and development. Frontiers in Chemistry, 11, 1119560.
• Li, Y., & Wu, H. (2021). Click chemistry and drug delivery: A bird's-eye view. Acta Pharmaceutica Sinica B, 11(9), 2603–2625.
• Ucar, G., & Yildiz, I. (2022). The 1,2,3-triazole 'all-in-one' ring system in drug discovery: a good bioisostere, a good pharmacophore, a good linker, and a versatile synthetic tool. Expert Opinion on Drug Discovery, 17(11), 1209-1236.
• Sha, Y., Wang, X., & Wu, J. (2021). Diversity-Oriented Synthesis of 1,2,4-Triazols, 1,3,4-Thiadiazoles, and 1,3,4-Selenadiazoles from N-Tosylhydrazones. Organic Letters, 23(11), 4154–4158.

• Reaction Biology Corp. (n.d.). In Vitro Kinase Inhibition Assay. Bio-protocol. Retrieved from [Link]

• Adriaenssens, E., et al. (2023). In vitro kinase assay. protocols.io. [Link]

• Kumar, A., & Sharma, G. (2019). 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview. European Journal of Medicinal Chemistry, 182, 111642.
• Benci, K., Mandić, L., & Suh, N. (2020). The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. Molecules, 25(2), 345.
• Singh, R. P., & Singh, J. (2022). Advancements and future perspectives of 1, 2, 3 triazole scaffold as promising antiviral agent in drug discovery. International Journal of Pharmaceutical Sciences and Research, 13(12), 4684-4696.
• Zhuravlev, F. A., & Vasilevsky, S. F. (2018). Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles. Frontiers in Chemistry, 6, 28.
• Reddy, C. R., & Rao, K. S. (2017). Synthesis and Diversification of 1,2,3-Triazole-Fused 1,4-Benzodiazepine Scaffolds. ACS Omega, 2(7), 3329–3340.
• Knippschild, U., Krüger, T., & Bischof, J. (2014). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Pharmaceuticals, 7(10), 999–1020.
• O'Brien, Z., & Mhlongo, N. N. (2016). Combinatorial Synthesis of Structurally Diverse Triazole-Bridged Flavonoid Dimers and Trimers. Molecules, 21(9), 1230.

• BMG LABTECH. (2020). Kinase assays. Retrieved from [Link]

• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.
• Weaver, J. D., & Dugan, A. J. (2023).
• Al-Warhi, T., Al-Ghorbani, M., & Al-Salahi, R. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. Molecules, 27(19), 6599.
• Karakurt, A., Dalkara, S., & Özer, H. (2022). Cytotoxic effect of azole compounds bearing trifluorophenyl ring on MCF-7, MDA-MB-231, and HCT-116 cancer cell line. Medical Science, 11(3), 1212-1216.
• Kirk, K. L. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4385–4395.
• Taleb, M., & O'Brien, P. J. (2020). The Role of Structure and Biophysical Properties in the Pleiotropic Effects of Statins. International Journal of Molecular Sciences, 21(14), 4930.
• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Journal of Chemistry, 2022, 1-9.
• Uddin, M. J., & Al-Rashida, M. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules, 28(15), 5857.
• Parchenko, V. V., et al. (2022). Biological features of new 1,2,4-triazole derivatives (a literature review). Regulatory Mechanisms in Biosystems, 13(1), 108-115.
• da Silva, F. de C., et al. (2017). Biological Properties of 1H-1,2,3- and 2H-1,2,3-Triazoles. In Topics in Heterocyclic Chemistry (Vol. 50, pp. 1-52). Springer, Cham.
• Hryhorenko, O. O., et al. (2024). Synthesis and anticancer activity of novel 4,4'-((1-aryl-1h-1,2,3-triazole)-bis(1h-pyrazol-5-ols) and their isosteric analogues. Chemistry of Heterocyclic Compounds, 60(4), 301-314.

• Global Substance Registration System. (n.d.). 1,1-BIS(4-FLUOROPHENYL)-2-(1,2,4-TRIAZOL-4-YL)ETHANOL. Retrieved from [Link]

• NextSDS. (n.d.). 1,1-bis(4-fluorophenyl)-2-(1,2,4-triazol-1-yl)ethanol. Retrieved from [Link]

Sources

• 1. Frontiers | 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry [frontiersin.org]
• 2. The 1,2,3-triazole 'all-in-one' ring system in drug discovery: a good bioisostere, a good pharmacophore, a good linker, and a versatile synthetic tool - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: 2-[1-(2-Fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol as a Strategic Building Block in Medicinal Chemistry

Executive Summary & Strategic Rationale

In modern drug discovery, the strategic assembly of privileged scaffolds is essential for optimizing pharmacokinetic and pharmacodynamic profiles. The compound 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol represents a highly versatile, bifunctional building block that merges two critical medicinal chemistry paradigms: the metabolic stability of the fluorinated aryl ring and the bioisosteric utility of the 1,4-disubstituted 1,2,3-triazole core.

As a Senior Application Scientist, the rationale for selecting this specific building block is rooted in its structural causality:

• The 2-Fluorophenyl Motif: The [1] increases lipophilicity, modulates the pKa of adjacent functional groups, and provides a metabolic shield against CYP450-mediated oxidation at the ortho-position. Furthermore, the highly electronegative fluorine atom can participate in multipolar interactions within target protein binding pockets.

• The 1,2,3-Triazole Core: Synthesized via the highly regioselective[2], the triazole ring acts as a rigid, metabolically inert [3]. It is capable of hydrogen bonding, dipole-dipole interactions, and π−π stacking.

• The Ethan-1-ol Appendage: The primary alcohol serves as a synthetic handle. Because it is spaced by a two-carbon linker from the triazole ring, it minimizes steric hindrance and electronic deactivation during downstream functionalizations, allowing for divergent synthesis into aldehydes, carboxylic acids, or activated leaving groups.

Divergent Synthetic Workflows

To maximize the utility of this building block, researchers must convert the stable primary alcohol into reactive intermediates. Below are two self-validating protocols designed for high yield and mechanistic reliability.

Protocol A: Mild Oxidation to Acetaldehyde Derivative (DMP Oxidation)

Objective: Convert the primary alcohol to 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]acetaldehyde for subsequent reductive amination.

Mechanistic Causality: Dess-Martin Periodinane (DMP) is selected over Jones reagent or Swern oxidation because it operates under strictly mild, anhydrous conditions. This prevents the over-oxidation to the carboxylic acid and avoids the use of malodorous sulfur byproducts, ensuring the preservation of the sensitive triazole nitrogen atoms.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol in 10 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere. Causality: Argon prevents ambient moisture from hydrolyzing the moisture-sensitive DMP reagent.

• Temperature Control: Cool the reaction flask to 0 °C using an ice bath. Causality: Lowering the temperature controls the exothermic hypervalent iodine transfer, minimizing the formation of unwanted side products.

• Activation: Add 1.2 mmol of DMP portion-wise. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2 hours.

• Quenching: Quench the reaction with 10 mL of a 1:1 mixture of saturated aqueous NaHCO3​ and Na2​S2​O3​ . Causality: Na2​S2​O3​ reduces unreacted DMP and its iodine-containing byproducts to water-soluble compounds. The NaHCO3​ neutralizes the acetic acid byproduct, preventing acid-catalyzed degradation or polymerization of the newly formed aldehyde.

• Extraction & Validation: Extract the aqueous layer with DCM ( 3×10 mL). Dry the combined organic layers over anhydrous MgSO4​ and concentrate in vacuo.

  • Self-Validation: Monitor via TLC (UV 254 nm). Post-reaction, validate via 1H NMR ( CDCl3​ ); the successful conversion is confirmed by the disappearance of the −CH2​OH multiplet and the emergence of a distinct aldehyde triplet at ∼9.8 ppm.

Protocol B: Electrophilic Activation via Mesylation

Objective: Convert the hydroxyl group into a methanesulfonate (mesylate) leaving group to enable SN​2 displacement by nucleophiles (e.g., amines, thiols, azides).

Mechanistic Causality: The hydroxyl group is a notoriously poor leaving group due to the instability of the hydroxide anion. Mesylation transforms it into an excellent leaving group. Triethylamine (TEA) is utilized as an acid scavenger to neutralize the HCl generated, which otherwise could protonate the triazole ring and stall the reaction.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of the building block in 10 mL of anhydrous DCM and cool to 0 °C.

• Base Addition: Add 2.0 mmol of Triethylamine (TEA) dropwise.

• Mesylation: Add 1.5 mmol of Methanesulfonyl chloride (MsCl) dropwise over 10 minutes. Causality: Dropwise addition strictly controls the local concentration of MsCl, mitigating the exothermic reaction and preventing the competitive formation of alkyl chlorides.

• Reaction: Stir the mixture at 0 °C for 1 hour.

• Quenching: Quench carefully with 10 mL of ice-cold water. Causality: Ice-cold water rapidly hydrolyzes any unreacted MsCl without providing enough thermal energy to promote the hydrolysis of the newly formed, sensitive mesylate product.

• Extraction & Validation: Extract with DCM, wash with brine, dry over Na2​SO4​ , and concentrate in vacuo.

  • Self-Validation: 1H NMR ( CDCl3​ ) will reveal a new 3H singlet at ∼3.0 ppm corresponding to the mesylate methyl group, and a significant downfield shift of the −CH2​−O− protons from ∼3.8 ppm to ∼4.4 ppm due to the electron-withdrawing nature of the sulfonate ester.

Quantitative Data Summary

The following table summarizes the optimized reaction conditions, typical yields, and downstream utility for various transformations of the 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol building block.

Transformation	Reagents & Solvents	Conditions	Typical Yield (%)	Downstream Utility
Mild Oxidation	DMP, anhydrous DCM	0 °C to RT, 2h	85 - 92%	Reductive amination (Secondary/Tertiary Amines)
Strong Oxidation	Jones Reagent, Acetone	0 °C, 4h	78 - 85%	Amide coupling (Peptidomimetics)
Mesylation	MsCl, TEA, DCM	0 °C, 1h	90 - 95%	SN​2 substitution (Amines, Thiols, Azides)
Tosylation	TsCl, Pyridine	RT, 12h	80 - 88%	SN​2 substitution (Bulky nucleophiles)
Halogenation	CBr4​ , PPh3​ , DCM (Appel)	0 °C to RT, 3h	82 - 89%	Cross-coupling or Grignard reagent formation

Workflow Visualization

Divergent synthetic pathways from the 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol block.

References

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition.[Link][2]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.[Link][1]

• Agalave, S. G., Maujan, S. R., & Pore, V. S. (2011). Click chemistry: 1,2,3-triazoles as pharmacophores. Chemistry–An Asian Journal.[Link][3]

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• 3. Diversity oriented clicking for modular synthesis | Springer Nature Experiments [experiments.springernature.com]

Application Note: In Vitro Biological Screening Protocols for 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

Executive Summary & Pharmacophore Rationale

The compound 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol represents a highly privileged scaffold in modern medicinal chemistry. Synthesized typically via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), this molecule integrates three critical pharmacophoric elements:

• 1,2,3-Triazole Core: Acts as a metabolically stable bioisostere for amide bonds, possessing a high dipole moment that facilitates robust hydrogen bonding and coordinates with metal ions (e.g., zinc in metalloenzymes or heme iron in cytochromes) [1].

• 2-Fluorophenyl Moiety: The introduction of a fluorine atom at the ortho position enhances the molecule's lipophilicity, modulates the pKa of adjacent systems, and increases metabolic stability against hepatic oxidation. Furthermore, it improves residence time within hydrophobic target pockets [2].

• Ethan-1-ol (Hydroxyethyl) Linker: Provides a flexible hydrogen bond donor/acceptor site, optimizing the topological polar surface area (tPSA) to balance aqueous solubility with membrane permeability.

Based on the [1] and recent patent literature identifying fluorophenyl-triazoles as potent [3], this application note outlines a self-validating, tri-tiered in vitro screening cascade. This cascade is designed to evaluate the compound's oncology potential, antimicrobial efficacy, and baseline pharmacokinetic properties.

Tri-Tiered Screening Cascade Architecture

To ensure robust data generation, the screening workflow is divided into three orthogonal tiers. Every assay is designed as a self-validating system incorporating specific positive controls, negative controls, and quality control metrics (e.g., Z'-factor).

Fig 1. Tri-tiered high-throughput in vitro biological screening cascade for triazole derivatives.

Tier 1: Oncology & Target-Specific Screening (Wnt/β-catenin Pathway)

Fluorophenyl-substituted 1,2,3-triazoles have been heavily investigated for their ability to inhibit aberrant Wnt signaling, a primary driver in colorectal and hepatocellular carcinomas [3]. The following protocol utilizes a TOPFlash reporter assay to measure TCF/LEF-dependent transcription, coupled with an MTT assay to differentiate true pathway inhibition from general cytotoxicity.

Fig 2. Proposed mechanism of Wnt/β-catenin pathway modulation by the fluorophenyl-triazole.

Protocol 3.1: TOPFlash Luciferase Reporter Assay

• Causality: The TOPFlash plasmid contains wild-type TCF binding sites. If the triazole compound successfully stabilizes the destruction complex, cytosolic β-catenin is degraded, preventing its nuclear translocation and subsequently reducing luciferase expression.

• Self-Validation: FOPFlash (mutant TCF binding sites) is run in parallel to ensure the compound is not a general transcriptional repressor. IWP-2 (a known Porcupine inhibitor) is used as a positive control.

Step-by-Step Methodology:

• Cell Seeding: Seed HEK293T cells in 96-well white opaque plates at 2×104 cells/well in DMEM + 10% FBS. Incubate for 24 h at 37°C, 5% CO₂.

• Transfection: Co-transfect cells with 100 ng of TOPFlash (or FOPFlash) plasmid and 10 ng of pRL-TK (Renilla luciferase for normalization) using Lipofectamine 3000.

• Compound Treatment: 24 h post-transfection, aspirate media. Add Wnt3a-conditioned media containing 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol in a 9-point dose-response curve (0.1 nM to 100 μM). Maintain final DMSO concentration at 0.1%.

• Controls: Include vehicle control (0.1% DMSO), positive control (IWP-2, 5 μM), and FOPFlash transfected wells.

• Detection: After 24 h, lyse cells and measure Firefly and Renilla luminescence using a Dual-Luciferase Reporter Assay System.

• Data Processing: Calculate the TOP/FOP ratio. Calculate the Z'-factor using vehicle and positive control wells (Assay is valid if Z' > 0.5).

Tier 2: Antimicrobial & Antifungal Susceptibility Testing

1,2,3-triazoles are foundational to antifungal therapeutics. They function by binding to the heme iron of lanosterol 14α-demethylase (CYP51), disrupting ergosterol biosynthesis [2]. The 2-fluorophenyl group enhances the molecule's fit into the hydrophobic access channel of the fungal enzyme.

Protocol 4.1: Broth Microdilution (CLSI M27 Standard)

• Causality: Determining the Minimum Inhibitory Concentration (MIC) assesses the direct fungistatic/fungicidal properties of the compound against Candida and Aspergillus species.

• Self-Validation: Fluconazole is used as a benchmark. Sterility controls (media only) and growth controls (untreated cells) validate the assay window.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a suspension of Candida albicans (ATCC 90028) in sterile saline. Adjust turbidity to a 0.5 McFarland standard, then dilute 1:1000 in RPMI 1640 broth (buffered to pH 7.0 with MOPS).

• Plate Setup: In a 96-well clear round-bottom plate, perform 2-fold serial dilutions of the triazole compound (range: 64 μg/mL to 0.125 μg/mL).

• Inoculation: Add 100 μL of the fungal inoculum to each well (final volume 200 μL).

• Incubation: Incubate plates at 35°C for 24–48 hours.

• Readout: Visually inspect plates or read absorbance at 530 nm. The MIC is defined as the lowest concentration that results in a ≥50% reduction in growth compared to the drug-free growth control.

Tier 3: In Vitro ADME (Caco-2 Permeability)

The presence of the ethan-1-ol group introduces a hydrogen bond donor that increases the polar surface area. To ensure this does not critically impair intestinal absorption, bidirectional Caco-2 permeability testing is required.

Protocol 5.1: Bidirectional Caco-2 Permeability Assay

• Causality: Measures both apical-to-basolateral (A→B) and basolateral-to-apical (B→A) transport to calculate the apparent permeability ( Papp​ ) and Efflux Ratio (ER). An ER > 2 suggests the compound is a substrate for efflux transporters (e.g., P-gp).

• Self-Validation: Lucifer Yellow is used to confirm monolayer integrity (rejection > 99%). Propranolol is used as a high-permeability control. Mass balance must be > 80% to rule out non-specific binding to the plasticware.

Step-by-Step Methodology:

• Cell Culture: Grow Caco-2 cells on polycarbonate transwell inserts (0.4 μm pore size) for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 300 Ω·cm².

• Dosing: Prepare a 10 μM solution of the triazole compound in HBSS buffer (pH 7.4). Add to the Apical chamber for A→B assessment, or the Basolateral chamber for B→A assessment.

• Incubation: Incubate at 37°C on an orbital shaker (100 rpm) for 120 minutes.

• Sampling: Extract 50 μL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes. Replace with fresh buffer.

• Quantification: Analyze samples via LC-MS/MS. Calculate Papp​ using the equation: Papp​=(dQ/dt)/(C0​×A) , where dQ/dt is the steady-state flux, C0​ is the initial concentration, and A is the surface area.

Quantitative Data Presentation

The following table summarizes the structured output format for evaluating the screening data, populated with representative threshold criteria for lead advancement.

Assay Category	Parameter Measured	Target / Cell Line	Advancement Threshold	Control Benchmark
Tier 1: Oncology	IC₅₀ (Wnt Inhibition)	HEK293T (TOPFlash)	< 5.0 μM	IWP-2: ~0.04 μM
Tier 1: Toxicity	CC₅₀ (Viability)	HepG2 / HEK293T	> 50 μM (Selectivity > 10x)	Doxorubicin: ~1.2 μM
Tier 2: Antimicrobial	MIC	C. albicans (ATCC 90028)	≤ 8 μg/mL	Fluconazole: 0.5 μg/mL
Tier 3: ADME	Papp​ (A→B)	Caco-2 Monolayer	> 10×10−6 cm/s	Propranolol: 20×10−6 cm/s
Tier 3: ADME	Efflux Ratio (ER)	Caco-2 Monolayer	< 2.0 (Non-effluxed)	Digoxin: > 10.0

References

• Pharmacological significance of triazole scaffold Source: Journal of Enzyme Inhibition and Medicinal Chemistry URL:[Link]

• Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry Source: Molecules (MDPI) URL:[Link]

• Source: United States Patent Application (US20200299261A1)

Application Notes and Protocols for the Derivatization of the Hydroxyl Group of 2-[1-(2-Fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Privileged Scaffold

The compound 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol represents a key structural motif in modern medicinal chemistry. The 1,2,3-triazole core is a well-established bioisostere for amide bonds, lauded for its chemical stability, hydrogen bonding capabilities, and dipole moment, which contribute to favorable interactions with biological targets.[1] The primary hydroxyl group on the ethanol substituent serves as a crucial handle for synthetic modification, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties.

Derivatization of this hydroxyl group can profoundly impact a molecule's lipophilicity, metabolic stability, and ability to form specific interactions with a target protein. By converting the polar hydroxyl group into various functional moieties such as esters, ethers, carbamates, or silyl ethers, researchers can fine-tune the compound's profile for improved efficacy and drug-like properties. This guide provides a comprehensive overview of key derivatization strategies, complete with detailed, field-tested protocols and insights into the rationale behind methodological choices.

Strategic Derivatization: A Roadmap to Functional Modification

The choice of derivatization method is contingent upon the desired physicochemical properties of the final compound and its intended biological application. The following sections detail robust protocols for the most common and effective transformations of the primary hydroxyl group of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol.

Caption: Decision workflow for hydroxyl group derivatization.

Esterification: Modulating Polarity and Creating Prodrugs

Esterification is a versatile method for masking the polarity of the hydroxyl group and can be employed to create prodrugs that undergo enzymatic cleavage in vivo to release the active parent alcohol. The use of acyl chlorides in the presence of a non-nucleophilic base is a highly efficient and rapid method for the synthesis of esters.[2][3]

Protocol: Acylation with an Acyl Chloride

This protocol describes the synthesis of an ester derivative using an acyl chloride and pyridine as a base.

Materials:

• 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride) (1.1 eq)

• Anhydrous pyridine

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol (1.0 eq) in anhydrous DCM.

• Add anhydrous pyridine (1.5 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Acylation: Slowly add the acyl chloride (1.1 eq) dropwise to the stirred solution. The reaction is often exothermic.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude ester can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Expected Characterization Data (for Acetate Derivative):

• ¹H NMR: Expect a downfield shift of the methylene protons adjacent to the newly formed ester oxygen (originally at ~3.9 ppm, shifting to ~4.3-4.5 ppm). A new singlet corresponding to the acetyl methyl group will appear around 2.1 ppm. The triazole proton signal should remain largely unaffected.

• ¹³C NMR: The carbon of the methylene group attached to the ester oxygen will shift downfield. A new carbonyl signal will be observed around 170-171 ppm.

• Mass Spectrometry (ESI-MS): The mass spectrum will show a molecular ion peak [M+H]⁺ corresponding to the addition of an acetyl group (42 Da) to the parent molecule.

Reagent	Base	Solvent	Temperature	Typical Reaction Time
Acetyl Chloride	Pyridine	DCM	0 °C to RT	1-3 hours
Benzoyl Chloride	Pyridine	DCM	0 °C to RT	2-4 hours
Acetic Anhydride	DMAP (cat.), Pyridine	DCM	RT	4-12 hours

Table 1: Summary of common esterification conditions.

Etherification: Enhancing Metabolic Stability

The formation of an ether linkage can significantly increase the metabolic stability of the molecule by removing the primary alcohol, which is a potential site for oxidation or glucuronidation. The Williamson ether synthesis is a classic and reliable method for preparing ethers from an alcohol and an alkyl halide.[4][5]

Protocol: Williamson Ether Synthesis

This protocol details the formation of an ether by deprotonating the alcohol with sodium hydride followed by reaction with an alkyl halide.

Materials:

• 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF)

• Alkyl halide (e.g., methyl iodide, benzyl bromide) (1.1 eq)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Alkoxide Formation: In a flame-dried round-bottom flask under an inert atmosphere, suspend NaH (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C and add a solution of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol (1.0 eq) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Alkylation: Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion (typically 2-16 hours), as monitored by TLC or LC-MS.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Isolation: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude ether by flash column chromatography on silica gel.

Caption: Workflow for Williamson ether synthesis.

Silylation: A Versatile Protecting Group Strategy

Silyl ethers are widely used as protecting groups for hydroxyl functions due to their ease of formation, stability under a range of reaction conditions, and facile cleavage.[6] The tert-butyldimethylsilyl (TBDMS) group is particularly useful due to its steric bulk, which allows for the selective protection of primary alcohols.[7][8]

Protocol: TBDMS Protection of a Primary Alcohol

This protocol outlines the silylation of a primary alcohol using TBDMS-Cl and imidazole.[7]

Materials:

• 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

• tert-Butyldimethylsilyl chloride (TBDMS-Cl) (1.2 eq)

• Imidazole (2.5 eq)

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl ether or Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the alcohol (1.0 eq) and dissolve it in anhydrous DMF.

• Add imidazole (2.5 eq) and stir until it is fully dissolved.

• Silylation: Add TBDMS-Cl (1.2 eq) portion-wise to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction is typically complete within 2-12 hours, as monitored by TLC.

• Work-up: Once the reaction is complete, quench by adding water or saturated aqueous NaHCO₃ solution.

• Isolation: Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to afford the pure TBDMS-protected alcohol.

Expected Characterization Data:

• ¹H NMR: The appearance of new signals in the upfield region (around 0.1 ppm for the Si-(CH₃)₂ and 0.9 ppm for the Si-C(CH₃)₃) is characteristic of the TBDMS group. The protons on the carbon bearing the silyl ether will experience a slight upfield shift compared to the parent alcohol.

• Mass Spectrometry (ESI-MS): The mass spectrum will show a molecular ion peak [M+H]⁺ corresponding to the addition of the TBDMS group (114 Da) to the starting material.

Carbamate Formation: Introducing Hydrogen Bonding Moieties

Carbamates are valuable functional groups in medicinal chemistry, often mimicking the amide bond and participating in hydrogen bonding interactions with biological targets.[4] They can be readily synthesized from alcohols and isocyanates.

Protocol: Carbamate Synthesis from an Isocyanate

This protocol describes the formation of a carbamate from an alcohol and an isocyanate, which can be catalyzed by a mild base.

Materials:

• 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

• Isocyanate (e.g., phenyl isocyanate, methyl isocyanate) (1.05 eq)

• Anhydrous tetrahydrofuran (THF) or dichloromethane (DCM)

• Triethylamine (catalytic amount, optional)

• Round-bottom flask, magnetic stirrer, and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve the alcohol (1.0 eq) in anhydrous THF or DCM.

• Carbamoylation: Add the isocyanate (1.05 eq) to the stirred solution at room temperature. A catalytic amount of triethylamine can be added to accelerate the reaction.

• Reaction Monitoring: Stir the reaction mixture at room temperature until completion, as monitored by TLC or LC-MS (typically 1-6 hours).

• Isolation: Once the reaction is complete, the solvent can be removed under reduced pressure.

• Purification: The crude carbamate is often pure enough for subsequent steps, but can be purified by flash column chromatography or recrystallization if necessary.

Reagent	Catalyst	Solvent	Temperature	Typical Reaction Time
Phenyl Isocyanate	None or Et₃N	THF or DCM	RT	1-4 hours
Methyl Isocyanate	None or Et₃N	THF or DCM	RT	1-3 hours
Chlorosulfonyl Isocyanate	Pyridine	Pyridine	RT	0.5-2 hours

Table 2: Summary of common carbamate formation conditions.

Expected Characterization Data (for Phenyl Carbamate Derivative):

• ¹H NMR: A new broad singlet corresponding to the N-H proton of the carbamate will appear in the downfield region (typically 7-9 ppm). The methylene protons adjacent to the carbamate oxygen will be shifted downfield. Signals corresponding to the phenyl group of the isocyanate will also be present.

• ¹³C NMR: A new carbonyl signal for the carbamate will be observed around 150-155 ppm.

• Mass Spectrometry (ESI-MS): The mass spectrum will show a molecular ion peak [M+H]⁺ corresponding to the addition of the isocyanate to the alcohol.

Conclusion: A Versatile Toolkit for Drug Discovery

The derivatization of the primary hydroxyl group of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol provides a powerful and versatile platform for the optimization of lead compounds in drug discovery. The methods outlined in this guide—esterification, etherification, silylation, and carbamate formation—offer a range of possibilities for modulating the physicochemical and pharmacological properties of this important scaffold. Careful selection of the appropriate derivatization strategy, guided by the specific goals of the research program, will undoubtedly accelerate the development of novel therapeutics.

References

• Organic Synthesis. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Available at: [Link]

• Celik, H., et al. (2023). A safe alternative synthesis of primary carbamates from alcohols; in vitro and in silico assessments as an alternative acetylcholinesterase inhibitors. Journal of Biomolecular Structure & Dynamics, 41(17), 8191-8200. Available at: [Link]

• University of Arizona. (n.d.). The Williamson Ether Synthesis. Available at: [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Available at: [Link]

• Chemistry Steps. (2022). Williamson Ether Synthesis. Available at: [Link]

• Rena, L., & Jiao, N. (2015). PdCl2 catalyzed efficient assembly of organic azides, CO, and alcohols under mild conditions: a direct approach to synthesize carbamates. Chemical Communications, 51(56), 11242-11245. Available at: [Link]

• Transformation Tutoring. (2022). Williamson Ether Synthesis And Alcoxymercuration. Available at: [Link]

• Tamrakar, U., Gupta, V. K., & Pillai, A. K. (2012). Spectrophotometric Analysis of Carbamate Pesticides After Thermal Gradient Separation. Acta Chromatographica, 24(3), 463-472. Available at: [Link]

• Organic Chemistry Portal. (2010). An Efficient Synthesis of Carbamates by Tin-Catalyzed Transcarbamoylation Reactions of Primary and Secondary Alcohols. Available at: [Link]

• de Oliveira, C. M. A., et al. (2012). Synthesis of 1,2,3-Triazole Derivatives and in Vitro Antifungal Evaluation on Candida Strains. Molecules, 17(5), 5584-5596. Available at: [Link]

• MDPI. (2025). Detection of Organophosphorus, Pyrethroid, and Carbamate Pesticides in Tomato Peels: A Spectroscopic Study. Available at: [Link]

• Serebryanaya, I. A., et al. (2020). Modeling of Isocyanate Synthesis by the Thermal Decomposition of Carbamates. Processes, 8(10), 1318. Available at: [Link]

• Al-Soud, Y. A., et al. (2008). Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity. Molecules, 13(12), 3013-3027. Available at: [Link]

• Wang, Y., et al. (2021). Application of triazoles in the structural modification of natural products. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1348-1365. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Carbamate synthesis by carbamoylation. Available at: [Link]

• OperaChem. (2024). Formation of Esters. Available at: [Link]

• ResearchGate. (2026). Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO 2 ̅ Complexes. Available at: [Link]

• Reddit. (2024). How to get higher yields for TBDMSCl protection of alcohol. Available at: [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Available at: [Link]

• Frontiers. (2023). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Available at: [Link]

• Organic Synthesis. (n.d.). Acid to Ester (SOCl2 & alcohol). Available at: [Link]

• ResearchGate. (2025). Trace level determinations of carbamate pesticides in surface water by gas chromatography–mass spectrometry after derivatization with 9-xanthydrol. Available at: [Link]

• Fokin, V. V., et al. (2011). Reactivity of N-(1,2,4-Triazolyl)-Substituted 1,2,3-Triazoles. Organic Letters, 13(17), 4486-4489. Available at: [Link]

• Royal Society of Chemistry. (2020). Supplementary Information Mannich-type allylic C−H functionalization of enol silyl ethers under photoredox-thiol hybrid cataly. Available at: [Link]

• ACS Omega. (2022). Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. Available at: [Link]

• OrgoSolver. (n.d.). Acid Chloride to Ester (ROH, pyridine) | Mechanism + Exam Traps. Available at: [Link]

• IntechOpen. (2020). 1,2,3-Triazoles: Synthesis and Biological Application. Available at: [Link]

• Chemguide. (n.d.). reaction between acyl chlorides and alcohols - addition / elimination. Available at: [Link]

• ResearchGate. (2008). Silylation of Alcohols using TBDMSCl, TBDPSCl and TIPSCl in the Presence of N-Methylimidazole and Iodine 11. Available at: [Link]

• Jan, M. R., Shah, J., & Khan, H. (2003). Investigation of new indirect spectrophotometric method for the determination of carbofuran in carbamate pesticides. Chemosphere, 52(9), 1623-1626. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information for. Available at: [Link]

• ResearchGate. (n.d.). CHEMICAL SHIFTS FOR SOME SILYL ETHERS AND THEIR COMPLEXES WITH AlEt. Available at: [Link]

• NSF PAR. (2025). Divergent Synthesis of Functionalized 1,2,4-Triazoles and 1,3,4-Oxadiazoles via a Microwave-Assisted [3 + 2] Annulation of Heter. Available at: [Link]

• MDPI. (2023). Stereoselective Approach to Hydroxyalkyl-1,2,3-triazoles Containing Cyclooctane Core and Their Use for CuAAC Catalysis. Available at: [Link]

• TSI Journals. (2016). Triazolyl Glycoconjugates and their Impact in Medicinal Chemistry. Available at: [Link]

• ResearchGate. (n.d.). 1 H NMR spectra of poly(silyl ethers) based palm oil.. Available at: [Link]

• Organic Chemistry Data. (2020). 1H NMR Chemical Shifts. Available at: [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Available at: [Link]

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• 1. derpharmachemica.com [derpharmachemica.com]
• 2. scispace.com [scispace.com]
• 3. op.niscpr.res.in [op.niscpr.res.in]
• 4. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime | MDPI [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ripublication.com [ripublication.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals synthesizing 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol. This molecule is synthesized via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) between 1-azido-2-fluorobenzene and 3-butyn-1-ol .

While CuAAC ("Click Chemistry") is highly robust, the specific electronic and steric properties of an ortho-fluorinated aryl azide paired with a hydroxyl-bearing aliphatic alkyne present unique challenges. These include competitive copper coordination, phase-mismatches in aqueous systems, and catalyst oxidation. This guide provides causal explanations, troubleshooting logic, and a self-validating protocol to maximize your reaction yield.

Part 1: Mechanistic Overview & Reaction Logic

To troubleshoot effectively, we must first understand the molecular causality of the reaction. The synthesis relies on the generation of a Cu(I)-acetylide intermediate from 3-butyn-1-ol, followed by the cycloaddition of 1-azido-2-fluorobenzene.

The Causality of Failure: The primary alcohol on 3-butyn-1-ol acts as a weak Lewis base. In the absence of a strong stabilizing ligand, this hydroxyl group can competitively coordinate with the Cu(I) center, stalling the formation of the reactive acetylide and precipitating inactive copper complexes. Furthermore, the electron-withdrawing ortho-fluoro group on the azide increases its electrophilicity; while this makes it highly reactive toward the acetylide, it also makes it prone to degradation if the catalytic cycle stalls.

Mechanistic workflow of CuAAC highlighting the critical Cu(I)-acetylide intermediate formation.

Part 2: Troubleshooting Guide & FAQs

Q1: My reaction stalls at ~50% conversion, and the solution turns green/blue. What is happening? A1: The green/blue color is a self-validating indicator of catalyst deactivation. Active Cu(I) is colorless or pale yellow, while Cu(II) is blue/green. The stalling is caused by the oxidation of the Cu(I) catalyst by dissolved oxygen.

• Solution: Increase the concentration of the reducing agent (sodium ascorbate) to a 5-10 molar excess relative to copper. Additionally, thoroughly degas your solvent system (e.g., via argon sparging) prior to adding the catalyst. Using an accelerating ligand like THPTA also stabilizes the Cu(I) oxidation state against reactive oxygen species (ROS) ().

Q2: I am observing a significant amount of a non-polar byproduct. LC-MS shows a mass corresponding to a dimer of 3-butyn-1-ol. How do I prevent this? A2: You are observing oxidative homocoupling of the alkyne, known as Glaser Coupling. This side reaction consumes your 3-butyn-1-ol and occurs when Cu(II) is present alongside oxygen and basic conditions.

• Solution: This confirms an anaerobic failure. Implement strict Schlenk techniques. Furthermore, the addition of a tris(triazolylmethyl)amine ligand (such as THPTA or TBTA) at a 1:1 or 2:1 ratio to copper sterically shields the Cu(I) center, drastically reducing the rate of Glaser coupling ().

Q3: 1-azido-2-fluorobenzene is not dissolving well in the standard water/t-butanol mixture. Does this affect yield? A3: Yes. 1-azido-2-fluorobenzene is highly lipophilic, whereas 3-butyn-1-ol and the CuSO4/ascorbate system are water-soluble. This phase mismatch leads to a biphasic system where the local concentration of azide at the Cu(I)-acetylide interface is too low, dropping the reaction rate.

• Solution: Transition to a solvent system with higher solvating power for aromatics. A mixture of DMSO/H2O (3:1) or DMF/H2O provides a homogenous reaction environment. DMSO acts as a denaturing/solvating agent that prevents the hydrophobic collapse of the azide ().

Diagnostic decision tree for identifying and resolving common CuAAC yield limiters.

Part 3: Quantitative Optimization Data

To demonstrate the causality of the interventions discussed above, the following table summarizes the optimization landscape for this specific synthesis. By systematically addressing solubility, oxidation, and ligand coordination, the yield is improved from a baseline of 38% to >90%.

Solvent System	Catalyst System	Ligand	Atmosphere	Conversion (%)	Isolated Yield (%)	Primary Issue Addressed
t-BuOH/H2O (1:1)	CuSO4 (5 mol%), NaAsc (10 mol%)	None	Ambient	45%	38%	Baseline (Biphasic, Cu oxidation)
t-BuOH/H2O (1:1)	CuSO4 (5 mol%), NaAsc (20 mol%)	None	Degassed	65%	55%	Mitigates Cu(I) oxidation
DMSO/H2O (3:1)	CuSO4 (5 mol%), NaAsc (20 mol%)	None	Degassed	82%	71%	Resolves azide solubility
DMSO/H2O (3:1)	CuSO4 (5 mol%), NaAsc (20 mol%)	THPTA (5 mol%)	Degassed	>98%	92%	Prevents Glaser coupling & stabilizes Cu(I)

Data Interpretation: The jump from 55% to 71% isolates the solubility variable, proving that the ortho-fluoroaryl azide requires a stronger organic co-solvent. The final leap to 92% demonstrates the necessity of the THPTA ligand to prevent the 3-butyn-1-ol from sequestering the copper or undergoing homocoupling.

Part 4: Standard Operating Procedure (Self-Validating Protocol)

This protocol is engineered to yield >90% of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol. It incorporates built-in visual and chemical validation steps to ensure scientific integrity at every phase.

Reagents & Materials

• 1-azido-2-fluorobenzene: 1.0 eq (10 mmol)

• 3-butyn-1-ol: 1.1 eq (11 mmol) – A slight excess ensures complete consumption of the highly reactive azide.

• CuSO4·5H2O: 0.05 eq (0.5 mmol)

• THPTA Ligand: 0.05 eq (0.5 mmol)

• Sodium Ascorbate: 0.2 eq (2.0 mmol)

• Solvents: DMSO and Milli-Q H2O (Degassed via Argon sparging for 15 minutes prior to use).

Step-by-Step Methodology

• Catalyst Pre-complexation (Critical Step):

  • In a small vial, dissolve CuSO4·5H2O and THPTA in 2 mL of degassed H2O.

  • Validation Check: The solution should be a clear, light blue. Pre-complexing prevents the precipitation of copper salts and ensures the ligand is bound before the coordinating hydroxyl group of the alkyne can interfere ().

• Substrate Preparation:

  • In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-azido-2-fluorobenzene and 3-butyn-1-ol in 15 mL of degassed DMSO.

  • Causality: DMSO ensures the hydrophobic fluorinated azide remains fully solvated alongside the hydrophilic alkyne, preventing biphasic stalling.

• Reaction Initiation:

  • Add the Cu/THPTA complex to the substrate solution under a continuous Argon atmosphere.

  • Prepare a fresh solution of Sodium Ascorbate in 3 mL of degassed H2O. Add this dropwise to the reaction flask.

  • Validation Check: The solution will transition from light blue to colorless/pale yellow. This visual cue confirms the successful in situ reduction of Cu(II) to the catalytically active Cu(I) species.

• Incubation & Monitoring:

  • Stir the reaction at room temperature (20-25°C) for 2 to 4 hours.

  • Validation Check: Monitor via TLC (Hexanes:EtOAc 1:1). The azide spot (UV active, high Rf) should completely disappear, replaced by a highly polar, UV-active product spot near the baseline (due to the formation of the triazole ring and the presence of the hydroxyl group).

• Quenching & Copper Removal:

  • Once complete, quench the reaction by adding 20 mL of a 0.1 M EDTA solution (pH 8.0) and stir vigorously for 30 minutes.

  • Causality: The product's triazole and hydroxyl groups strongly chelate copper, which can lead to contaminated, green-tinted isolated products. EDTA out-competes the product for Cu(I)/Cu(II), pulling the metal entirely into the aqueous phase.

• Extraction & Purification:

  • Extract the aqueous mixture with Ethyl Acetate (3 x 20 mL).

  • Wash the combined organic layers with brine (5 x 20 mL) to remove residual DMSO.

  • Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the pure 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol as an off-white solid.

References

• Presolski, S. I., Hong, V., & Finn, M. G. (2011). "Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation." Current Protocols in Chemical Biology. URL:[Link]

• Yan, M., et al. (2025). "Model-Assisted Process Optimization for Trivalent Ligand-siRNA Conjugation via CuAAC Click Chemistry." ACS Omega. URL:[Link]

• Mourer, M., et al. (2020). "Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents." MDPI Molecules. URL: [Link]

Technical Support Center: Troubleshooting CuAAC for 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

Welcome to the advanced technical support center for the synthesis of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol . This guide is engineered for researchers and drug development professionals encountering incomplete conversions during the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) between 1-azido-2-fluorobenzene and 3-butyn-1-ol .

Rather than providing generic advice, this guide deconstructs the specific steric, electronic, and kinetic variables of your substrates to establish a self-validating troubleshooting framework.

Section 1: Mechanistic Architecture & Known Bottlenecks

To resolve incomplete reactions, we must first understand the causality behind the failure. The reaction relies on the successful formation of a bimetallic Cu(I)-metallacycle.

• The Azide (1-azido-2-fluorobenzene): The highly electronegative ortho-fluoro substituent exerts a strong inductive (-I) effect, increasing the electrophilicity of the azide. While this electronically favors nucleophilic attack, the ortho-position introduces mild steric hindrance during the rate-limiting metallacycle formation[1].

• The Alkyne (3-butyn-1-ol): This short-chain aliphatic alkyne is highly water-soluble and somewhat volatile[2]. Its primary hydroxyl group can weakly coordinate with copper, potentially competing with your primary accelerating ligand if the catalyst system is under-dosed.

Caption: CuAAC catalytic cycle highlighting failure points for ortho-fluorophenyl substrates.

Section 2: Diagnostic FAQs

Q1: My LC-MS shows unreacted 1-azido-2-fluorobenzene, but the 3-butyn-1-ol is entirely consumed. What happened? Causality: 3-butyn-1-ol is highly susceptible to Glaser homocoupling (forming octa-3,5-diyne-1,8-diol) if oxygen infiltrates the system. Oxygen oxidizes Cu(I) to Cu(II), which acts as a catalyst for alkyne dimerization rather than cycloaddition. Additionally, due to its high water solubility, 3-butyn-1-ol may partition into the aqueous phase away from the organic azide if a poorly miscible solvent system (like pure DCM/Water) is used without vigorous stirring. Solution: Rigorously degas your solvents by sparging with Argon for 15 minutes prior to use. Ensure a miscible co-solvent system like t-BuOH/H₂O (1:1) is utilized[2].

Q2: The reaction mixture turned blue/green and stalled at 40% conversion. How do I restart it? Causality: A blue or green hue is the universal indicator that your active Cu(I) catalyst has oxidized to inactive Cu(II). The catalytic cycle is dead. Solution: Do not simply add more copper. Add an additional 10 mol% of fresh sodium ascorbate to re-reduce the Cu(II) in situ. To prevent recurrence, ensure your reaction vessel is backfilled with an inert gas.

Q3: I am using TBTA as my ligand, but the reaction is sluggish. Should I heat it? Causality: Heating is a secondary fix to a primary chemical incompatibility. TBTA has exceptionally poor aqueous solubility. Because 3-butyn-1-ol requires aqueous or highly polar solvent mixtures for optimal solubility, TBTA likely precipitated out of solution, starving the reaction of stabilized Cu(I)[3]. Solution: Switch to a water-soluble accelerating ligand. THPTA is highly effective in aqueous buffers[3], and BTTAA provides even faster reaction kinetics and superior Cu(I) stabilization[4].

Section 3: Quantitative Data & Ligand Optimization

To overcome the mild steric hindrance of the ortho-fluoro group, maintaining a high local concentration of active Cu(I) is critical. The table below synthesizes quantitative performance metrics for standard CuAAC ligands to help you optimize your catalyst system[5],[4],[6].

Ligand	Optimal Solvent System	Cu(I) Stabilization	Relative Reaction Kinetics	Cytotoxicity / Biocompatibility
TBTA	Organic / DMSO	Low (in aqueous)	Low (in aqueous)	High Toxicity
THPTA	Aqueous / t-BuOH	Moderate	Moderate to High	Moderate
BTTES	Aqueous	High	High	Very Low
BTTAA	Aqueous / t-BuOH	Very High	Very High	Very Low

Recommendation: For the synthesis of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, THPTA or BTTAA are the mandatory ligands of choice to ensure complete conversion.

Section 4: Troubleshooting Workflow

Caption: Decision tree for diagnosing and resolving incomplete CuAAC reactions based on visual cues.

Section 5: Self-Validating Experimental Protocol

To guarantee scientific integrity, this protocol is designed as a self-validating system . It includes built-in quality control (QC) checkpoints to isolate variables and prove that the catalyst is active independently of the substrates[2].

Materials Required:

• 1-azido-2-fluorobenzene (1.0 eq, 1.0 mmol)

• 3-butyn-1-ol (1.2 eq, 1.2 mmol) (Slight excess compensates for volatility)

• CuSO₄·5H₂O (5 mol%)

• THPTA or BTTAA Ligand (5-10 mol%)

• Sodium Ascorbate (10-20 mol%) (Must be a freshly prepared solution)

• Solvent: t-BuOH / H₂O (1:1 v/v)

Step-by-Step Methodology:

• Orthogonal Control Setup (QC Checkpoint 1): Set up a parallel micro-scale reaction replacing 1-azido-2-fluorobenzene with standard benzyl azide. Logic: If the control completes but your target fails, the issue is substrate-specific (sterics). If both fail, your reagents (likely ascorbate or Cu) are compromised.

• Solvent Preparation: Mix 10 mL of t-BuOH and H₂O (1:1). Sparge the mixture with Argon for 15 minutes to displace dissolved oxygen.

• Substrate Solubilization: In a round-bottom flask under Argon, dissolve 1-azido-2-fluorobenzene and 3-butyn-1-ol in the degassed solvent. Stir at 400 rpm.

• Catalyst Pre-Activation (QC Checkpoint 2): In a separate vial, dissolve CuSO₄·5H₂O and THPTA in 1 mL of degassed water. The solution will appear light blue.

• Reduction & Initiation (QC Checkpoint 3): Prepare a fresh solution of sodium ascorbate in 1 mL water. Add this to the Cu/THPTA vial. Validation: The solution must instantly transition from blue to clear/pale yellow, confirming the successful generation of active Cu(I).

• Reaction Execution: Transfer the pre-activated Cu(I) complex into the main reaction flask. Stir at room temperature (or 40 °C if kinetics remain slow). Monitor via LC-MS or TLC after 2 hours.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Site-Specific Bioconjugation of a Murine Dihydrofolate Reductase Enzyme by Copper(I)-Catalyzed Azide-Alkyne Cycloaddition with Retained Activity | PLOS One [journals.plos.org]
• 4. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. vectorlabs.com [vectorlabs.com]
• 6. pubs.acs.org [pubs.acs.org]

removing copper catalyst residues from 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the removal of residual copper catalysts from the synthesis of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol. Synthesized commonly via the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click chemistry", this molecule's purification is paramount for downstream applications. Residual copper can compromise biological assays, interfere with subsequent chemical transformations, and present significant toxicity concerns for pharmaceutical development.[1][2][3]

This document is structured as a series of frequently asked questions and troubleshooting scenarios to directly address common experimental issues.

Frequently Asked Questions (FAQs)

Q1: My final product has a distinct blue or green tint after the initial workup. What does this indicate?

A persistent blue or green color in your isolated product is a definitive sign of residual copper contamination.[4] The color arises from the presence of copper(II) ions, which may have formed from the oxidation of the copper(I) catalyst during the reaction or workup. Your target molecule contains a triazole ring and a hydroxyl group, both of which can act as ligands, coordinating with copper ions and making them difficult to remove through simple extraction.

Q2: What are the primary methods for removing copper catalyst residues from my product?

There are four principal strategies for removing copper catalysts, the choice of which depends on your product's properties, the reaction scale, and the required purity level.[1][4]

• Aqueous Washes with Chelating Agents: Involves liquid-liquid extraction using an aqueous solution of a chelating agent like EDTA (ethylenediaminetetraacetic acid), ammonium chloride, or aqueous ammonia.[4] These agents form stable, water-soluble complexes with copper, which are then partitioned into the aqueous phase and removed.[5]

• Solid-Phase Scavengers: These are functionalized resins or silica with high affinity for metal ions.[1][6] The crude reaction mixture is stirred with the scavenger, which selectively binds the copper. The resin is then simply filtered off, leaving a purified solution of your product.

• Column Chromatography: A standard purification technique using a stationary phase like silica gel or alumina.[7][8] It separates compounds based on their differential adsorption to the stationary phase. While effective, it can be complicated by the interaction of copper with the stationary phase itself.

• Adsorption on Activated Carbon: Activated carbon possesses a high surface area and can effectively adsorb metal catalysts.[9][10][11] It offers a cost-effective method for reducing metal content.[9]

Q3: How do I select the most appropriate copper removal method for my experiment?

The optimal method is dictated by the physicochemical properties of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol and your experimental constraints. The presence of the hydroxyl group may impart some water solubility, which must be considered.

Use the following decision-making guide:

• For organic-soluble products with low water solubility: Start with an aqueous wash using a chelating agent like EDTA. This is often the simplest and most cost-effective first step.[4]

• If aqueous washes are ineffective or cause product loss: Employ a solid-supported copper scavenger. This method avoids aqueous extractions entirely and is highly selective for the metal.[1]

• If multiple impurities are present: Column chromatography is necessary. However, it is highly recommended to perform a preliminary purification step (e.g., an EDTA wash or filtration through a scavenger plug) to remove the bulk of the copper before loading the column.[4]

• For final polishing to meet stringent purity requirements (ppm levels): Treatment with activated carbon or a high-affinity scavenger resin can be an effective final step.

Troubleshooting Guide: Common Experimental Issues

Problem: I'm losing a significant amount of my product during the aqueous wash with EDTA.

• Causality: The ethan-1-ol side chain on your molecule imparts polarity, which can lead to partial solubility in the aqueous phase. This issue is exacerbated by repeated extractions.

• Solution 1 - Brine Wash: After the EDTA wash, perform a final wash of the organic layer with a saturated aqueous solution of sodium chloride (brine).[4] This decreases the solubility of organic compounds in the aqueous phase, driving your product back into the organic layer.

• Solution 2 - Alternative Method: If yield loss remains high, avoid aqueous washes altogether. Switch to a non-aqueous method, such as using a solid-supported scavenger resin, followed by filtration and solvent evaporation.[4]

Problem: An intractable emulsion has formed during my liquid-liquid extraction.

• Causality: Emulsions can form when the densities of the organic and aqueous layers are similar or when surfactants are inadvertently present. Vigorous shaking increases this risk.

• Solution 1 - Add Brine: Add a small amount of brine and gently swirl the separatory funnel. The increased ionic strength of the aqueous layer often helps to break the emulsion.

• Solution 2 - Filtration: Pass the entire emulsified mixture through a pad of Celite or glass wool. This can physically disrupt the emulsion.

• Solution 3 - Centrifugation: If available, centrifuging the mixture is a highly effective method for separating the layers.

Problem: My compound is streaking badly on the silica gel column and co-elutes with a colored band.

• Causality: This is a classic sign of loading a copper-contaminated sample directly onto a silica column. The polar triazole and hydroxyl groups of your molecule, along with the copper ions, can interact strongly and irreversibly with the acidic silica gel, leading to poor separation (streaking).[12]

• Solution - Pre-Purification is Key: Never load a visibly copper-contaminated mixture directly onto a silica column. First, remove the bulk of the copper using one of the following methods:

  • Aqueous EDTA Wash: Dissolve your crude product in a suitable organic solvent (e.g., ethyl acetate) and perform several washes with an EDTA solution before drying, concentrating, and preparing your sample for chromatography.[4]

  • Scavenger Plug: Dissolve the crude product in a minimal amount of the column eluent and pass it through a short plug of a copper scavenger resin or activated carbon before loading it onto the main column.

Problem: My final, colorless product shows significant peak broadening in the ¹H NMR spectrum.

• Causality: Even trace amounts of paramagnetic species, like copper(II), can cause significant broadening of NMR signals, making interpretation difficult or impossible. A visually colorless sample may still contain enough copper to interfere with NMR analysis.[4]

• Solution - Final Polishing Step: To obtain a high-quality NMR spectrum, the copper concentration must be extremely low.

  • Pass a solution of your purified product (in a non-coordinating solvent like dichloromethane or chloroform) through a small plug of silica gel, neutral alumina, or a high-affinity copper scavenger immediately before preparing your NMR sample.[4][13] This will capture the last traces of paramagnetic ions.

Comparative Overview of Purification Methods

Method	Principle	Advantages	Disadvantages	Best Suited For
Aqueous Wash (EDTA)	Forms a water-soluble copper-chelate complex that is removed by extraction.[4][5]	Inexpensive, simple, effective for removing bulk copper.[1]	Can lead to product loss if the compound is water-soluble; may form emulsions.[4]	Initial purification of organic-soluble products.
Solid-Phase Scavengers	Covalent or coordinative binding of copper to a solid support, followed by filtration.[1][6]	High selectivity, no aqueous workup needed, simple filtration-based removal.[1]	Higher cost than simple washes; may require longer stirring times for complete removal.	Products with moderate water solubility or when aqueous washes fail.
Column Chromatography	Differential adsorption of the product and impurities onto a solid stationary phase.[7][8][14]	Can remove multiple impurities simultaneously.	Requires pre-treatment to remove bulk copper; can be time-consuming and solvent-intensive.[4][15]	Purification from other organic byproducts after bulk copper has been removed.
Activated Carbon	Adsorption of metal ions onto a high-surface-area carbon matrix.[9][16][17]	Cost-effective, high efficiency for trace metal removal.[9][11]	Can sometimes adsorb the product as well, leading to yield loss; requires careful optimization.	Final "polishing" step to achieve very low ppm levels of copper.

Workflow & Method Selection Diagram

The following diagram outlines a logical workflow for selecting the appropriate purification strategy.

Caption: Decision workflow for selecting a copper purification strategy.

Detailed Experimental Protocols

Protocol 1: Aqueous Wash with 0.5 M EDTA Solution

• Reaction Quench: Once the reaction is complete (as monitored by TLC or LC-MS), dilute the reaction mixture with a water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

• Transfer: Transfer the diluted mixture to a separatory funnel.

• First Wash: Add an equal volume of a 0.5 M aqueous solution of EDTA (disodium salt, pH adjusted to ~8 with NaOH).

• Extraction: Shake the separatory funnel vigorously for 1-2 minutes, venting frequently. Allow the layers to separate. The aqueous layer will likely turn blue or green as the copper-EDTA complex forms.[4]

• Separate Layers: Drain the lower aqueous layer.

• Repeat: Repeat the wash with fresh EDTA solution (steps 3-5) until the aqueous layer is no longer colored.

• Brine Wash: Wash the organic layer once with an equal volume of brine to remove residual EDTA and water.[4]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

• Purity Check: Assess the product for any residual color. If color persists, consider a secondary purification method.

Protocol 2: Purification using a Solid-Supported Copper Scavenger

• Solvent Dilution: After the reaction is complete, dilute the mixture with a solvent in which the product is soluble but that does not interfere with the scavenger resin (e.g., DCM, THF, or Ethyl Acetate).

• Add Scavenger: Add the solid-supported copper scavenger resin (typically 3-5 equivalents relative to the copper catalyst) directly to the reaction flask.

• Stir: Stir the suspension at room temperature. The required time can vary from 1 to 16 hours depending on the resin; consult the manufacturer's guidelines. Monitor the removal of the blue/green color from the solution.

• Filtration: Once the solution is colorless, filter the mixture to remove the resin. A simple gravity filtration or filtration through a syringe filter is usually sufficient.

• Wash Resin: Wash the filtered resin with a small amount of fresh solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and the washings, and remove the solvent under reduced pressure to yield the purified product.

References

• Technical Support Center: Removal of Residual Copper Catalyst from Click Chemistry Reactions - Benchchem. (n.d.).
• Technical Support Center: Removal of Residual Copper Catalyst from Click Reactions - Benchchem. (n.d.).
• Technical Support Center: Purification of 1,2,4-Triazole Derivatives - Benchchem. (n.d.).

• Various authors. (2014, July 31). How to remove copper after CuAAc click reaction? ResearchGate. Retrieved March 24, 2026, from [Link]

• La, Y.-H., et al. (2015). Cleaning the Click: A Simple Electrochemical Avenue for Copper Removal from Strongly Coordinating Macromolecules. ACS Macro Letters. Retrieved March 24, 2026, from [Link]

• Reyes-García, E. A., et al. (2018). Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode. Journal of the Mexican Chemical Society. Retrieved March 24, 2026, from [Link]

• Best Chelating Agents for Effective Copper Removal in Various Applications. (2024, September 30). Retrieved March 24, 2026, from [Link]

• Catalyst Removal - Matyjaszewski Polymer Group - Carnegie Mellon University. (n.d.). Retrieved March 24, 2026, from [Link]

• Removal of palladium (Pd) catalysts Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. (n.d.). Retrieved March 24, 2026, from [Link]

• Szymański, P., et al. (2012). Development of copper based drugs, radiopharmaceuticals and medical materials. BioMetals. Retrieved March 24, 2026, from [Link]

• The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). (n.d.). Glen Report 22.12. Retrieved March 24, 2026, from [Link]

• The Impact of Copper Ions on the Activity of Antibiotic Drugs. (2023). Molecules. Retrieved March 24, 2026, from [Link]

• Column Chromatography. (n.d.). Organic Chemistry at CU Boulder. Retrieved March 24, 2026, from [Link]

• Column Chromatography. (n.d.). Retrieved March 24, 2026, from [Link]

• Activated carbon for heavy metal removal-Heycarbons. (n.d.). Retrieved March 24, 2026, from [Link]

• Activated Carbon for Heavy Metal Wastewater Treatment. (2025, March 21). Retrieved March 24, 2026, from [Link]

• welcome to Chemhel ASAP. (2021, February 9). column chromatography & purification of organic compounds [Video]. YouTube. Retrieved March 24, 2026, from [Link]

• Column Chromatography Guide. (2025, December 12). Phenomenex. Retrieved March 24, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Impact of Copper Ions on the Activity of Antibiotic Drugs [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Best Chelating Agents for Effective Copper Removal in Various Applications [thinkdochemicals.com]
• 6. Catalyst Removal - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. rnlkwc.ac.in [rnlkwc.ac.in]
• 9. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 10. books.rsc.org [books.rsc.org]
• 11. heycarbons.com [heycarbons.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 15. youtube.com [youtube.com]
• 16. Using Activated Carbon as a Precious Metal Catalyst Carrier [sigmaaldrich.com]
• 17. hanyancarb.com [hanyancarb.com]

optimizing solvent systems for 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol recrystallization

Welcome to the Advanced Purification Support Center. This guide is specifically engineered for researchers and drug development professionals tasked with optimizing the recrystallization of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol .

Because this molecule is typically synthesized via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), its purification presents unique challenges. The compound possesses a highly amphiphilic character: a hydrophobic, electron-withdrawing 2-fluorophenyl ring paired with a highly polar, hydrogen-bonding hydroxyethyl chain. This dual nature often leads to liquid-liquid phase separation ("oiling out") rather than the formation of a stable crystalline lattice.

Here, we provide the theoretical grounding, self-validating protocols, and troubleshooting steps required to isolate high-purity crystals.

Solvent System Selection via Hansen Solubility Parameters (HSP)

To prevent oiling out and maximize recovery yield, solvent selection must move beyond trial and error. We utilize1 to quantify the dispersion ( δD​ ), polarity ( δP​ ), and hydrogen-bonding ( δH​ ) forces[1].

For 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, the triazole core and hydroxyl group act as strong hydrogen bond donors/acceptors, while the fluorophenyl group dominates the dispersion forces. By calculating these 2, we can engineer a binary solvent system that selectively solvates the target molecule at high temperatures while forcing crystallization upon cooling[2].

Quantitative Solvent Compatibility Data

Solvent / Compound	δD​ (MPa 1/2 )	δP​ (MPa 1/2 )	δH​ (MPa 1/2 )	Mechanistic Interaction	System Role
Target Triazole (Est.)	~18.5	~10.2	~12.5	N/A	Solute
Ethyl Acetate (EtOAc)	15.8	5.3	7.2	Moderate H-bonding with -OH; good π−π solvation.	Primary Solvent (Good)
Ethanol (EtOH)	15.8	8.8	19.4	Strong H-bonding with triazole nitrogens and -OH.	Primary Solvent (Good)
Heptane	15.3	0.0	0.0	Poor interaction; induces supersaturation.	Anti-Solvent (Poor)
Water	15.6	16.0	42.3	Overly strong H-bonding; rejects hydrophobic fluorophenyl.	Anti-Solvent (Poor)

Note: The optimal approach utilizes an EtOAc/Heptane binary system. This combination provides a highly tunable 3 that prevents the rapid precipitation of amorphous solids[3].

Process Visualization: Recrystallization Workflow

Caption: Logical workflow for optimizing 1,2,3-triazole binary recrystallization to prevent oiling out.

Self-Validating Protocol: EtOAc / Heptane Binary Recrystallization

This methodology relies on built-in physical checkpoints to ensure the process remains within the optimal thermodynamic window.

Step 1: Dissolution Suspend the crude triazole in a minimum volume of Ethyl Acetate (approx. 3-5 mL/g) in a round-bottom flask. Causality: Using the absolute minimum volume of the "good" solvent ensures the solution will reach supersaturation quickly upon cooling.

Step 2: Thermal Equilibration Heat the suspension to a gentle reflux (approx. 70°C) using a water bath until dissolution is achieved. Self-Validation Checkpoint: The solution must become completely transparent. If turbidity persists after 5 minutes of reflux, insoluble impurities (likely copper salts from the click reaction) are present. Proceed to Step 3; otherwise, skip to Step 4.

Step 3: Hot Filtration (If required) Pass the boiling solution through a pre-warmed fluted filter paper into a heated receiving flask. Causality: Pre-warming the glassware prevents premature crystallization in the funnel stem, which would drastically reduce yield.

Step 4: Anti-Solvent Titration While maintaining the solution near reflux, add Heptane dropwise with continuous stirring. Self-Validation Checkpoint: Stop the addition the exact moment the solution becomes faintly cloudy (the cloud point). Immediately add 1-2 drops of hot Ethyl Acetate until the solution is perfectly clear again. This confirms you are resting precisely on the boundary of the metastable zone.

Step 5: Controlled Nucleation & Cooling Remove the flask from the heat source. Allow it to cool to room temperature undisturbed at a rate of ~0.5°C/min. Causality: Rapid cooling forces the system past the spinodal curve, causing the amphiphilic triazole to separate into a liquid phase (oiling out). Slow cooling allows ordered hydrogen bonds to form the crystalline lattice.

Step 6: Maturation & Isolation Once at room temperature, transfer the flask to an ice bath (0-4°C) for 2 hours. Filter the resulting 4 via vacuum filtration, wash with ice-cold heptane, and dry under vacuum at 40°C[4].

Troubleshooting & FAQs

Q1: My product is "oiling out" at the bottom of the flask instead of crystallizing. How do I fix this? A1: Oiling out (liquid-liquid phase separation) occurs when the melting point of the compound is lower than the temperature at which it saturates the solvent. The flexible hydroxyethyl group and the hydrophobic 2-fluorophenyl ring create an amphiphilic character that encourages this. Troubleshooting: Reheat the mixture until it forms a single clear phase. Add a small volume of Ethyl Acetate (to shift the composition out of the miscibility gap). Cool the solution much more slowly, and introduce a seed crystal (or scratch the glass) just above the cloud point to force heterogeneous nucleation before the oil phase can form.

Q2: The recovered crystals have a slight blue/green tint. How do I remove this impurity? A2: A blue/green tint indicates residual copper (Cu) catalyst trapped in the crystal lattice from the CuAAC synthesis. Troubleshooting:5 often requires metal scavenging[5]. Before recrystallization, dissolve the crude product in EtOAc and wash it with an aqueous solution of EDTA or ammonium hydroxide to chelate the copper. Alternatively, add a small amount of activated carbon during the hot dissolution step (Step 2), followed by hot filtration.

Q3: Can I use an Ethanol/Water binary system instead of Ethyl Acetate/Heptane? A3: Yes, EtOH/H₂O is a viable green alternative. Ethanol effectively solvates the hydroxyethyl chain and triazole ring via hydrogen bonding ( δH​ = 19.4 MPa 1/2 ). Water acts as a strong anti-solvent due to the hydrophobic 2-fluorophenyl ring. However, because water has a very high hydrogen-bonding parameter ( δH​ = 42.3 MPa 1/2 ), adding it too quickly will cause rapid precipitation of an amorphous solid rather than crystalline growth. If using this system, add water extremely slowly at reflux and ensure aggressive stirring.

References

• Effective solvent system selection in the recrystallization purification of pharmaceutical products. DOI / AIChE Journal. Available at:[Link]

• Hansen Solubility Parameters: A User's Handbook. Hansen-Solubility. Available at: [Link]

• Pencil and Paper Estimation of Hansen Solubility Parameters. National Institutes of Health (NIH) / PMC. Available at:[Link]

• Synthesis and Crystallization of N-Rich Triazole Compounds. MDPI. Available at:[Link]

Sources

• 1. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 2. Pencil and Paper Estimation of Hansen Solubility Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aiche.onlinelibrary.wiley.com [aiche.onlinelibrary.wiley.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Unreacted Azide in 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol Synthesis

Welcome to the Technical Support Center. This guide is specifically engineered for synthetic chemists and drug development professionals encountering stalled reactions or hazardous unreacted azide side products during the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of 1-azido-2-fluorobenzene and 3-butyn-1-ol.

Residual 1-azido-2-fluorobenzene is a critical failure mode: it presents severe safety hazards (explosive potential) and complicates downstream purification by co-eluting with the target triazole. This portal provides mechanistic troubleshooting, field-proven FAQs, and a self-validating experimental protocol to drive this specific coupling to >99.5% completion.

Mechanistic Causality: Why Does Azide Accumulate?

To eliminate unreacted azide, we must first analyze the failure modes of the CuAAC catalytic cycle. The active catalyst is Cu(I). If Cu(I) is oxidized to Cu(II) by dissolved oxygen, the catalytic cycle stalls. Furthermore, in the presence of Cu(II) and oxygen, the terminal alkyne (3-butyn-1-ol) can undergo Glaser homocoupling. This side reaction consumes the alkyne, leaving the 1-azido-2-fluorobenzene "stranded" without a coupling partner.

To prevent this, authoritative protocols mandate the use of accelerating ligands like THPTA (Tris(3-hydroxypropyltriazolyl)methylamine)[1]. THPTA tightly coordinates Cu(I), shielding it from oxidation and accelerating the cycloaddition rate by stabilizing the dinuclear copper intermediate.

Mechanistic pathways leading to unreacted azide accumulation during CuAAC.

Troubleshooting Guide

Symptom 1: Reaction stalls at 80-90% conversion (persistent azide peak at ~2110 cm⁻¹ in FTIR).

• Root Cause: Depletion of active Cu(I) due to oxygen ingress or insufficient reductant.

• Solution: Ensure rigorous degassing of the tert-butanol/H₂O solvent mixture. Add a fresh spike of sodium ascorbate (0.1 eq) and CuSO₄/THPTA (0.01 eq) to reignite the catalytic cycle.

Symptom 2: Azide remains despite active Cu(I) (Alkyne depletion).

• Root Cause: 3-butyn-1-ol was consumed via Glaser homocoupling or lost to volatilization.

• Solution: Always use a stoichiometric excess of 3-butyn-1-ol (1.15 to 1.20 eq). Because 3-butyn-1-ol is highly water-soluble, excess alkyne is easily removed during the aqueous wash, whereas excess aryl azide is not.

Symptom 3: Product is contaminated with trace azide post-workup.

• Root Cause: Incomplete reaction combined with inadequate chemical scavenging.

• Solution: Implement a Staudinger reduction scavenger. Adding polymer-supported triphenylphosphine (PS-PPh₃) converts residual 1-azido-2-fluorobenzene into 2-fluoroaniline, which is easily removed via a mildly acidic aqueous wash.

Frequently Asked Questions (FAQs)

Q: Can I just heat the reaction to 60°C to force the azide to react completely? A: No. Heating a stalled CuAAC reaction without addressing the Cu(I) oxidation state only accelerates alkyne homocoupling and catalyst disproportionation. Optimization must focus on catalyst stability, not thermal forcing[2].

Q: Why is 1-azido-2-fluorobenzene so difficult to separate from the triazole product via chromatography? A: The ortho-fluoro group reduces the overall polarity and hydrogen-bonding capability of the azide, causing it to streak on silica gel and frequently co-elute with the slightly polar triazole product. Chemical scavenging (converting it to an amine) is vastly superior to chromatographic separation for this specific impurity.

Q: Can I use standard triphenylphosphine (PPh₃) instead of polymer-supported (PS-PPh₃) for scavenging? A: While standard PPh₃ will successfully reduce the unreacted azide, it introduces triphenylphosphine oxide (TPPO) as a new byproduct. TPPO is notoriously difficult to separate from polar triazoles. PS-PPh₃ allows you to simply filter out the oxidized phosphine, keeping your workflow streamlined.

Optimization Data

The following table summarizes the causal relationship between reaction parameters and residual azide levels during the synthesis of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol.

Parameter Variation	Alkyne Equivalents	Ligand Used	Atmosphere	Residual Azide (%)	Primary Failure Mode
Baseline (No Ligand)	1.00 eq	None	Ambient	14.5%	Cu(I) oxidation & Glaser coupling
Excess Alkyne	1.20 eq	None	Ambient	8.2%	Cu(I) oxidation
Ligand Addition	1.00 eq	THPTA	Ambient	3.1%	Alkyne depletion (trace)
Optimized Protocol	1.15 eq	THPTA	Degassed (N₂)	< 0.1%	None (Complete Conversion)

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. It incorporates an In-Process Control (IPC) step to verify azide consumption before proceeding to workup, ensuring no hazardous material is transferred to the purification stage.

Step 1: Reagent Preparation

• Dissolve 1-azido-2-fluorobenzene (1.0 eq, 10 mmol) and 3-butyn-1-ol (1.15 eq, 11.5 mmol) in 20 mL of a 1:1 mixture of tert-butanol and water.

• Sparge the solution with nitrogen for 15 minutes to displace dissolved oxygen.

Step 2: Catalyst Complexation

• In a separate vial, mix CuSO₄·5H₂O (0.05 eq, 0.5 mmol) and THPTA ligand (0.05 eq, 0.5 mmol) in 2 mL of degassed water. Note: Premixing the copper and ligand is critical to prevent ascorbate-induced reactive oxygen species (ROS) generation[1].

• Add the Cu/THPTA complex to the main reaction flask.

Step 3: Reaction Initiation

• Add freshly prepared sodium ascorbate solution (0.2 eq, 2.0 mmol in 1 mL water) dropwise. The solution will briefly turn yellow/brown, indicating the formation of the active Cu(I) species.

• Stir at room temperature under N₂ for 4 hours.

Step 4: In-Process Control (IPC) - Validation

• Withdraw a 10 µL aliquot. Analyze via FTIR (Attenuated Total Reflectance) or LCMS.

• Validation Check: Monitor the asymmetric azide stretch at ~2110 cm⁻¹. If the peak is absent, proceed directly to Step 6. If the peak is visible, proceed to Step 5.

Step 5: Azide Scavenging (Conditional)

• If unreacted azide is detected, add 0.1 eq of Polymer-Supported Triphenylphosphine (PS-PPh₃) to the reaction mixture and stir for 2 hours. This triggers a Staudinger reduction, converting the hazardous azide to 2-fluoroaniline.

Step 6: Workup and Isolation

• Filter the mixture (to remove PS-PPh₃ if used).

• Add 10 mL of 0.1 M EDTA (pH 8) to sequester copper, preventing product contamination and degradation.

• Extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with 0.1 M HCl (to remove 2-fluoroaniline and excess 3-butyn-1-ol), followed by brine.

• Dry over Na₂SO₄, filter, and concentrate to yield highly pure 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol.

Optimized experimental workflow with built-in azide scavenging and IPC checkpoints.

References

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition.[Link]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology.[Link]

Sources

• 1. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

resolving overlapping peaks in 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol NMR spectra

Welcome to the Advanced NMR Troubleshooting Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the spectral complexity of fluorinated heterocycles. The molecule 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol presents a perfect storm of NMR challenges: extensive heteronuclear spin-spin coupling ( 1H−19F ), solvent-dependent chemical shifts of the triazole proton, and aliphatic side-chain signals that frequently co-resonate with residual solvent peaks.

This guide provides self-validating experimental protocols and causality-driven explanations to help you unambiguously assign every resonance in your target molecule.

Part 1: Troubleshooting Guide & FAQs

Q1: The aromatic region (7.2–8.0 ppm) is an unreadable, second-order multiplet. How do I extract accurate coupling constants for the 2-fluorophenyl ring?

The Causality: The complexity is not due to poor shimming; it is an inherent quantum mechanical property of the molecule. The 19F nucleus (spin ½, 100% natural abundance) couples strongly with the ortho ( 3JHF​≈8−10 Hz), meta ( 4JHF​≈4−6 Hz), and para ( 5JHF​≈2 Hz) protons of the phenyl ring 1. Because these JHF​ values are on the same order of magnitude as the JHH​ values, the signals split into complex, overlapping multiplets that defy simple first-order n+1 analysis. The Solution: You must decouple the fluorine nucleus. By acquiring a 1H−{19F} decoupled spectrum, you irradiate the 19F frequency during 1H acquisition. This collapses all 1H−19F couplings, reducing the aromatic signals to a clean, first-order AMXY spin system driven solely by 1H−1H coupling 2.

Q2: The triazole C5-H singlet is buried under the 2-fluorophenyl signals. How can I definitively assign it without switching solvents?

The Causality: The C5-H of the 1,2,3-triazole ring typically resonates between 8.0 and 8.5 ppm, but electron-donating effects or specific solvent shielding (e.g., in CDCl3​ ) can shift it upfield into the 7.5–7.9 ppm range, burying it under the fluorophenyl protons 3. The Solution: Utilize 2D HMBC (Heteronuclear Multiple Bond Correlation). The triazole C5-H is uniquely positioned to show a strong 3JCH​ cross-peak to the aliphatic α−CH2​ carbon of the ethan-1-ol side chain (~29 ppm). The phenyl protons cannot show this correlation, allowing for absolute, self-validating assignment 4.

Q3: The ethan-1-ol side chain signals are completely obscured by the broad HDO water peak in DMSO- d6​ . What is the best workaround?

The Causality: The −CH2​−OH protons (~3.8 ppm) often overlap with the residual HDO peak in DMSO- d6​ (typically at 3.33 ppm, but highly variable). The chemical shift of water is uniquely sensitive to hydrogen bonding, which is inversely proportional to temperature. The Solution: Perform Variable Temperature (VT) NMR. Heating the sample disrupts the hydrogen bond network, increasing the electron density around the water protons and shifting the HDO peak upfield (approx. -0.01 ppm/°C). A 30°C increase is usually sufficient to "walk" the water peak away from your aliphatic signals.

Part 2: Logical Workflows & Visualizations

Decision tree for resolving overlapping NMR signals in fluorinated triazoles.

HMBC correlation logic for distinguishing triazole C5-H from phenyl protons.

Part 3: Quantitative Data & Experimental Protocols

Table 1: Key Diagnostic NMR Parameters for 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

Structural Moiety	Nucleus	Expected Chemical Shift (ppm)	Characteristic J-Coupling (Hz)	Diagnostic Note
2-Fluorophenyl (C2')	13C	~159.0	1JCF​≈245−250	Massive doublet in 13C spectra 1.
2-Fluorophenyl (H3')	1H	7.20 – 7.35	3JHF​≈8.5−10.0	Appears as a ddd; simplifies upon 19F decoupling.
Triazole (C5-H)	1H	8.00 – 8.30	N/A (Singlet)	Highly solvent-dependent; correlates to C4 and α−CH2​ .
Triazole (C4)	13C	~146.0	N/A	Quaternary carbon; correlates to α−CH2​ protons in HMBC.
Sidechain ( α−CH2​ )	1H	2.90 – 3.00	3JHH​≈6.5	Triplet; directly attached to the triazole ring.
Sidechain ( β−CH2​ )	1H	3.80 – 3.90	3JHH​≈6.5	Triplet/multiplet; shifts slightly upon -OH hydrogen bonding.

Protocol 1: Setup for 1H−{19F} Decoupled NMR

To resolve the aromatic multiplets, you must utilize a probe capable of tuning to both 1H and 19F simultaneously (e.g., a dual-tune or broadband probe with dedicated 19F circuitry).

• Sample Prep: Prepare 15-20 mg of the compound in 0.6 mL of DMSO−d6​ or CDCl3​ .

• Determine 19F Frequency: First, acquire a standard 1D 19F spectrum. Note the exact chemical shift of the 2-fluorophenyl fluorine peak (typically around -116 to -120 ppm). Set your O2 (decoupler offset) to this exact frequency.

• Pulse Program Selection: Load a proton-observe, fluorine-decouple pulse sequence (e.g., zgf2pr or zgig on Bruker systems, ensuring the f2 channel is routed to the 19F amplifier) 2.

• Decoupler Power: Set the 19F decoupling power (e.g., CPD pulse cpdprg2 using waltz16). Caution: Do not exceed the probe's maximum decoupling power limits to avoid hardware damage.

• Acquisition: Run the 1H acquisition. The aromatic region will now display only 1H−1H couplings, allowing for straightforward extraction of Jortho​ and Jmeta​ constants.

Protocol 2: Variable Temperature (VT) NMR for Aliphatic Resolution

If the ethan-1-ol side chain is obscured by the HDO peak in DMSO−d6​ :

• Initial Assessment: Acquire a standard 1H spectrum at 298 K (25°C). Note the exact position of the broad HDO peak (usually ~3.33 ppm).

• Temperature Calibration: Ensure the VT unit is calibrated and that you have sufficient nitrogen gas flow to prevent probe damage.

• Heating: Increase the sample temperature to 328 K (55°C) in 10-degree increments. Allow the sample to equilibrate for 5 minutes at each step.

• Re-shim and Acquire: Re-shim the Z1 and Z2 gradients (heating changes the solvent density and sample volume). Re-acquire the 1H spectrum.

• Validation: The HDO peak will have shifted upfield (towards 3.0 ppm or lower), cleanly exposing the −CH2​−OH multiplets for accurate integration and coupling analysis.

Part 4: References

• 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole MDPI - Molecules[Link]

• Parallel NMR spectroscopy with simultaneous detection of 1H and 19F nuclei ResearchGate[Link]

• Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis MDPI - Molecules[Link]

• Synthesis and NMR Spectroscopic Characterization of 1H-1,2,3-Triazoles ACS Publications[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis | MDPI [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the FT-IR Spectral Signature of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

Introduction: The Imperative for Precise Structural Verification

In the landscape of drug discovery and materials science, the synthesis of novel heterocyclic compounds, such as 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, represents a significant advancement. The compound's unique architecture, featuring a primary alcohol, a 1,2,3-triazole ring, and a fluorinated phenyl group, suggests a wide range of potential applications. However, its utility is fundamentally dependent on the unambiguous confirmation of its molecular structure. Fourier-Transform Infrared (FT-IR) spectroscopy stands as a rapid, non-destructive, and highly informative first-line technique for this purpose.

This guide provides an in-depth analysis of the expected FT-IR reference peaks for 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol. By dissecting the molecule into its constituent functional groups, we can predict its spectral fingerprint. This document serves as a comparative tool for researchers to validate their synthesized product against a theoretically-grounded reference, ensuring the integrity of their subsequent experimental work.

Molecular Structure and Key Vibrational Modes

To logically predict the FT-IR spectrum, we must first visualize the molecule and its key functional groups, each of which will contribute characteristic absorption bands.

Caption: Molecular structure highlighting key functional groups.

Predicted FT-IR Reference Spectrum: A Comparative Analysis

The FT-IR spectrum of this molecule is a composite of absorptions from its distinct functional moieties. Below is a detailed breakdown of the expected reference peaks, their origins, and characteristic features.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity & Characteristics	Rationale & Comparative Insights
3500 - 3200	O-H Stretch (H-bonded)	Primary Alcohol	Strong, Very Broad	This is one of the most distinct features of an alcohol. The significant broadening is a direct result of intermolecular hydrogen bonding, which creates a continuum of O-H bond strengths within the sample.[1][2][3] Its presence is a primary indicator of the hydroxyl group.
3100 - 3000	C-H Stretch	Aromatic (Phenyl & Triazole)	Medium to Weak	Aromatic C-H stretching vibrations consistently appear at wavenumbers just above 3000 cm⁻¹.[4][5][6] These peaks are typically sharper than the O-H stretch but less intense than aliphatic C-H stretches.
2960 - 2850	C-H Stretch	Aliphatic (CH₂)	Medium to Strong	These absorptions arise from the symmetric and asymmetric stretching of the C-H bonds in the ethan-1-ol backbone.[1][6] Their position just below 3000 cm⁻¹ clearly distinguishes them from aromatic C-H stretches.[7]
~1600, ~1500, ~1450	C=C Stretch	Aromatic Ring	Medium to Strong, Sharp	Aromatic rings exhibit a series of characteristic skeletal vibrations. Two or three sharp bands are typically observed in this region, confirming the presence of the phenyl group.[4][5]
1450 - 1300	C-H Bend	Aliphatic (CH₂)	Medium	Scissoring and bending vibrations of the aliphatic CH₂ groups occur in this region.
~1350 - 1260	O-H Bend	Primary Alcohol	Medium, Broad	In-plane bending of the O-H group also contributes to the spectrum, often appearing as a broad feature in the fingerprint region.[1][8]
1250 - 1100	C-F Stretch	Aryl-Fluoride	Strong, Sharp	The C-F stretching vibration is typically strong and falls within the upper-middle fingerprint region.[9] Its exact position can be influenced by the electronic environment of the aromatic ring.
~1250 - 900	C-N, N-N, C=N Stretches	1,2,3-Triazole Ring	Medium to Strong	The triazole ring has a complex vibrational signature with multiple bands corresponding to various stretching and deformation modes of C-N, N-N, and C=N bonds.[10][11] These are considered "marker bands" for the triazole heterocycle.
~1075 - 1050	C-O Stretch	Primary Alcohol	Strong	The stretching vibration of the C-O single bond in a primary alcohol is a prominent and reliable peak.[1][2][8] Note: This peak may overlap with absorptions from the C-F stretch or triazole ring modes, requiring careful spectral interpretation.
~770 - 735	C-H Out-of-Plane Bend	o-disubstituted Phenyl	Strong, Sharp	This is a highly diagnostic band. The position of the strong C-H "wagging" vibration in the low-wavenumber region is characteristic of the substitution pattern on the benzene ring. For an ortho-disubstituted ring, a strong peak is expected in this specific range.[4][12]

Experimental Protocol: Acquiring a High-Fidelity FT-IR Spectrum

Trustworthy data is the bedrock of scientific integrity. The following protocol outlines a self-validating system for obtaining a high-quality FT-IR spectrum of a solid or viscous liquid sample like 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol using an Attenuated Total Reflectance (ATR) accessory, which is ideal for its minimal sample preparation.

Workflow Diagram

Caption: Standard workflow for FT-IR analysis using an ATR accessory.

Step-by-Step Methodology

• Instrument Preparation & Background Collection:

  • Causality: A background spectrum is crucial to ratio out instrument and environmental (e.g., H₂O, CO₂) absorptions, ensuring that the final spectrum contains only information from the sample.

  • Protocol:

    • Ensure the ATR crystal (typically diamond or germanium) is immaculately clean. Wipe gently with a solvent-safe tissue dampened with a volatile solvent like isopropanol or ethanol.

    • Allow the solvent to fully evaporate.

    • Initiate the background scan in the instrument software. A typical setting is 32 scans at a resolution of 4 cm⁻¹.

• Sample Application:

  • Causality: Proper sample contact with the ATR crystal is essential for achieving a strong, high-quality signal, as the IR beam only penetrates a few microns into the sample.

  • Protocol:

    • Place a small amount (typically just enough to cover the crystal surface, ~1-2 mg) of the solid or viscous liquid sample onto the center of the ATR crystal.

    • Lower the press arm to apply consistent pressure, ensuring intimate contact between the sample and the crystal. Avoid excessive force which could damage the crystal.

• Data Acquisition:

  • Causality: Signal averaging (collecting multiple scans) improves the signal-to-noise ratio, resulting in a cleaner, more interpretable spectrum.

  • Protocol:

    • Initiate the sample scan using the same parameters as the background (e.g., 32 scans, 4 cm⁻¹ resolution).

    • The instrument software will automatically ratio the sample scan against the stored background to produce the final absorbance or transmittance spectrum.

• Data Processing and Validation:

  • Causality: Post-acquisition processing corrects for instrumental artifacts and presents the data in a clear, standardized format for analysis.

  • Protocol:

    • Apply an ATR correction algorithm if available. This corrects for the wavelength-dependent depth of penetration of the IR beam, making the spectrum more comparable to a traditional transmission spectrum.

    • Perform a baseline correction to ensure the baseline of the spectrum is flat at zero absorbance.

    • Use the software's peak-picking tool to identify the precise wavenumbers of the absorption maxima.

    • Compare the experimental peak positions against the reference data provided in this guide to confirm the presence of all key functional groups.

Conclusion

The FT-IR spectrum provides a powerful and unique fingerprint for the verification of 2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol. A successful synthesis should yield a spectrum exhibiting a strong, broad O-H stretch (3500-3200 cm⁻¹), aromatic and aliphatic C-H stretches (~3100-2850 cm⁻¹), characteristic aromatic C=C and triazole ring vibrations in the fingerprint region, a strong C-O stretch (~1060 cm⁻¹), a strong C-F stretch (~1250-1100 cm⁻¹), and a diagnostic C-H out-of-plane bending peak for ortho-substitution (~770-735 cm⁻¹). By using the provided experimental protocol, researchers can generate reliable data and confidently validate the structural integrity of this promising compound.

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• Smith, B. C. (2017, April 1). Alcohols—The Rest of the Story. Spectroscopy Online. [Link]

• Smith, B. C. (2016, May 1). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Spectroscopy Online. [Link]

• Journal of the Chemical Society B: Physical Organic. (n.d.). The infrared spectra of 1,2,3-triazole N-oxides. RSC Publishing. [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Alcohols. chem.ucalgary.ca. [Link]

• ResearchGate. (2016, May). Distinguishing structural isomers: Mono- and disubstituted benzene rings. [Link]

• Chemistry LibreTexts. (2022, October 4). 3.1.12: Spectroscopy of Alcohols and Phenols. [Link]

• Al-Saadi, A. A., et al. (2014, March 15). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Journal of Molecular Modeling. [Link]

• International Journal of Research in Pharmacy and Chemistry. (n.d.). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. [Link]

• Master Organic Chemistry. (2016, November 23). How To Interpret IR Spectra In 1 Minute Or Less. [Link]

• ResearchGate. (n.d.). Experimental mapping images and spectra of C–F bonding and aromatic.... [Link]

• National Center for Biotechnology Information. (n.d.). Infrared Spectroscopic Signatures of the Fluorous Effect Arise from a Change of Conformational Dynamics. [Link]

• OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. [Link]

• New Jersey Institute of Technology. (1975, May 31). A study of the vibrational spectra of some monosubstituted benezene derivatives.... [Link]

• Chemistry LibreTexts. (2019, February 18). 18.8: Spectral Characteristics of the Benzene Ring. [Link]

• Journal of Medicinal and Chemical Sciences. (2022, September 29). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. [Link]

• ResearchGate. (n.d.). FTIR spectra of the plasticized 1,2,3-triazole crosslinked polymers. [Link]

• SpectraBase. (n.d.). 1,2,3-Triazole - Optional[FTIR] - Spectrum. [Link]

• ACS Publications. (2016, March 9). Characterization of Conformation and Locations of C–F Bonds in Graphene Derivative by Polarized ATR-FTIR. [Link]

• Preprints.org. (2025, June 30). FT-IR Spectral Characterization of Aromatic Compounds in Pyrolytic Oil from Waste Tires. [Link]

• YouTube. (2023, March 2). FTIR spectra of Aromatic, aliphatic & conjugated aldehyde || Fermi resonance. [Link]

• Universitas Airlangga. (2024, January 30). FT-IR, UV, NMR, Spectral Examinations Report of 2-(2,4-Difluorophenyl)-1,3-Bis-(1,2,4-Triazol-1-yl) Propan-2-ol.... [Link]

• ResearchGate. (n.d.). Synthesis, Spectroscopic Properties, Quantum Chemical Calculations, and Biological Activities.... [Link]

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